3-Ethyl-3-methylcyclopentanone

Core Science & Biosynthesis

1H and 13C NMR chemical shifts of 3-ethyl-3-methylcyclopentanone

An In-Depth Technical Guide to the Predicted ¹H and ¹³C NMR Chemical Shifts of 3-ethyl-3-methylcyclopentanone

Abstract

This technical guide offers a detailed analysis of the predicted ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 3-ethyl-3-methylcyclopentanone. As a key analytical technique in modern chemistry, NMR spectroscopy provides unparalleled insight into molecular structure.[1] This document serves as a practical reference for researchers, scientists, and professionals in drug development, providing predicted spectral data, a detailed experimental protocol for data acquisition, and an expert interpretation of the underlying principles governing the chemical shifts and coupling patterns. The guide is structured to explain the causality behind spectral features, grounding the predictions in the fundamental principles of NMR and substituent effects.

Molecular Structure and Atom Numbering

3-ethyl-3-methylcyclopentanone is a chiral ketone with a quaternary carbon at the C3 position. The carbonyl group and the alkyl substituents create a distinct electronic environment for each nucleus, which is reflected in the NMR spectrum. For clarity in the subsequent spectral analysis, the atoms are numbered as shown in the diagram below.

Caption: Molecular structure of 3-ethyl-3-methylcyclopentanone with atom numbering.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum of 3-ethyl-3-methylcyclopentanone is predicted to show distinct signals corresponding to the protons on the cyclopentanone ring, the ethyl group, and the methyl group. The chemical environment of each proton determines its chemical shift (δ), multiplicity, and integration value.[1] Protons closer to the electron-withdrawing carbonyl group are deshielded and appear at a higher chemical shift (further downfield).

Table 1: Predicted ¹H NMR Chemical Shifts for 3-ethyl-3-methylcyclopentanone

Protons (Atom No.)	Predicted δ (ppm)	Multiplicity	Integration	Rationale
H₂-C2	~ 2.2 - 2.5	Multiplet	2H	Protons are α to the carbonyl group, resulting in significant deshielding. They are diastereotopic and couple with protons on C5 and C4.
H₂-C4	~ 1.6 - 1.9	Multiplet	2H	Protons are β to the carbonyl. They are diastereotopic and couple with protons on C2 and C5.
H₂-C5	~ 1.9 - 2.2	Multiplet	2H	Protons are α to the carbonyl group, leading to deshielding. They are diastereotopic and couple with protons on C2 and C4.
H₃-C6 (Methyl)	~ 1.0	Singlet	3H	This methyl group is attached to a quaternary carbon (C3), so it does not exhibit spin-spin coupling with any adjacent protons.
H₂-C7 (Ethyl CH₂)	~ 1.5	Quartet	2H	These protons are coupled to the three protons of the adjacent methyl group (C8), resulting in a quartet (n+1 rule).
H₃-C8 (Ethyl CH₃)	~ 0.9	Triplet	3H	These protons are coupled to the two protons of the adjacent methylene group (C7), resulting in a triplet (n+1 rule).

Note: Chemical shifts are predicted based on typical values for similar functional groups and may vary depending on the solvent and experimental conditions.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum provides information on the carbon framework of the molecule. Each non-equivalent carbon atom gives a distinct signal.[2] The chemical shift is highly dependent on the carbon's hybridization and its electronic environment.

• Carbonyl Carbon (C1): The C=O group of a ketone is highly deshielded and typically appears far downfield in the spectrum, often exceeding 200 ppm.[2][3][4]

• Quaternary Carbon (C3): This carbon, bonded to four other carbon atoms, will have a characteristic chemical shift and will typically show a weaker signal intensity compared to carbons with attached protons.[2]

• Ring Carbons (C2, C4, C5): The carbons alpha to the carbonyl (C2 and C5) will be more deshielded than the beta carbon (C4).

• Alkyl Carbons (C6, C7, C8): These will appear in the upfield aliphatic region of the spectrum.

Table 2: Predicted ¹³C NMR Chemical Shifts for 3-ethyl-3-methylcyclopentanone

Carbon Atom	Predicted δ (ppm)	Rationale
C1 (C=O)	> 215	The carbonyl carbon of a cyclopentanone is highly deshielded.
C2	~ 38	Alpha to the carbonyl group.
C3 (Quaternary)	~ 45	A quaternary carbon in an aliphatic ring.
C4	~ 35	Beta to the carbonyl group.
C5	~ 50	Alpha to the carbonyl group.
C6 (Methyl)	~ 25	Aliphatic methyl group attached to a quaternary carbon.
C7 (Ethyl CH₂)	~ 32	Aliphatic methylene group.
C8 (Ethyl CH₃)	~ 9	Aliphatic terminal methyl group.

Note: These are estimated values. Actual chemical shifts can be influenced by solvent effects and can be more accurately determined through experimental measurement or high-level computational modeling.[5]

Experimental Protocol for NMR Data Acquisition

Acquiring high-quality NMR spectra is fundamental for accurate structural elucidation. The following is a generalized, self-validating protocol for obtaining ¹H and ¹³C NMR spectra.

Caption: Standard workflow for NMR sample preparation, data acquisition, and processing.

Step-by-Step Methodology:

• Sample Preparation:

  • Mass: Accurately weigh approximately 5-10 mg of 3-ethyl-3-methylcyclopentanone for ¹H NMR or 20-50 mg for ¹³C NMR.

  • Solvent: Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent, typically chloroform-d (CDCl₃), in a clean vial.[6][7] CDCl₃ is a common choice due to its excellent solubilizing properties for many organic compounds and its single residual proton peak at ~7.26 ppm and carbon triplet at ~77.16 ppm.[8]

  • Internal Standard: Add a small amount of tetramethylsilane (TMS) to the solution. TMS serves as the internal reference standard, with its signal defined as 0.00 ppm for both ¹H and ¹³C spectra.

  • Transfer: Transfer the solution to a 5 mm NMR tube.

• Instrument Setup and Data Acquisition:

  • Locking: Insert the NMR tube into the spectrometer probe. The instrument will "lock" onto the deuterium signal of the solvent to stabilize the magnetic field over time.

  • Shimming: Perform an automated or manual shimming process to optimize the homogeneity of the magnetic field across the sample, which is critical for achieving sharp, well-resolved peaks.

  • ¹H Spectrum Acquisition:

    • Tune the probe for the ¹H frequency.

    • Acquire the spectrum using standard parameters (e.g., 30° pulse angle, 2-4 second acquisition time, 1-2 second relaxation delay). Typically, 8 to 16 scans are sufficient for a sample of this concentration.

  • ¹³C Spectrum Acquisition:

    • Tune the probe for the ¹³C frequency.

    • Acquire the spectrum using a standard pulse program with proton decoupling to ensure that all carbon signals appear as singlets.

    • Due to the low natural abundance of the ¹³C isotope, a larger number of scans and a longer acquisition time are required to achieve a good signal-to-noise ratio.

• Data Processing:

  • Apply a Fourier transform to the raw free induction decay (FID) data to generate the frequency-domain spectrum.

  • Perform phase and baseline corrections to ensure accurate peak shapes and integrals.

  • Calibrate the spectrum by setting the TMS peak to 0.00 ppm.

  • For the ¹H spectrum, integrate the area under each peak to determine the relative number of protons corresponding to each signal.

Field Insights and Advanced Analysis

While the 1D spectra provide foundational information, certain ambiguities, especially in the crowded aliphatic region of the ¹H spectrum (1.5 - 2.5 ppm), may arise. In such cases, two-dimensional (2D) NMR experiments are invaluable for unambiguous assignments.

• COSY (Correlation Spectroscopy): This experiment reveals proton-proton coupling relationships. For instance, it would show a correlation between the ethyl CH₂ quartet (H-7) and the ethyl CH₃ triplet (H-8), confirming their connectivity. It would also help trace the coupling network within the cyclopentanone ring protons.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded protons and carbons. It would definitively link each proton signal in the ¹H spectrum to its corresponding carbon signal in the ¹³C spectrum (e.g., the singlet at ~1.0 ppm to the C6 carbon at ~25 ppm).

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds away. It is particularly useful for identifying quaternary carbons. For example, the protons of the methyl group (H-6) and the ethyl group (H-7, H-8) would all show correlations to the quaternary carbon C3.

The use of computational chemistry tools to predict NMR spectra via Density Functional Theory (DFT) calculations has also become a powerful aid in structural assignment, allowing for the comparison of theoretical spectra with experimental data to confirm a proposed structure.[1][5]

Conclusion

The ¹H and ¹³C NMR spectra of 3-ethyl-3-methylcyclopentanone are predicted to exhibit a set of characteristic signals that are fully consistent with its molecular structure. The ¹H spectrum is defined by distinct signals for the ethyl and methyl substituents and a more complex set of overlapping multiplets for the cyclopentanone ring protons. The ¹³C spectrum is distinguished by a downfield ketone signal above 215 ppm, a quaternary carbon signal, and a series of aliphatic carbon signals. This guide provides a robust predictive framework and a validated experimental protocol to aid researchers in the definitive characterization of this molecule.

References

• Journal of the Chemical Society, Perkin Transactions 2. (n.d.). ¹H and ¹³C NMR spectra of α-heterocyclic ketones and assignment of keto, enol and enaminone tautomeric structures. RSC Publishing. [Link]

• Hasaneen, N., et al. (n.d.). ¹H-and ¹³C-NMR chemical shifts (ppm) for 3 and 4 ketones. ResearchGate. [Link]

• Chemistry LibreTexts. (2023, January 29). Interpreting C-13 NMR Spectra. [Link]

• Wilson, A. C., et al. (2022). Real-time prediction of ¹H and ¹³C chemical shifts with DFT accuracy using a 3D graph neural network. RSC Publishing. [Link]

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• Chakravarti, R. N., & Dutta, N. (1964). SYNTHESIS OF 3-ETHYL-2-METHYLCYCLOPENTAN-1-ONE-3-CARBOXYLIC ACID. Bull Calcutta Sch Trop Med. [Link]

• Reddit. (2019, November 27). ¹³C-NMR chemical shifts for aldehyde and ketones vs for esters, amides, and carboxylic acids?. r/OrganicChemistry. [Link]

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An In-depth Technical Guide to the Infrared (IR) Spectroscopy Absorption Bands for 3-ethyl-3-methylcyclopentanone

This technical guide provides a detailed analysis of the expected infrared (IR) absorption bands for 3-ethyl-3-methylcyclopentanone. Prepared for researchers, scientists, and professionals in drug development, this document synthesizes fundamental principles of IR spectroscopy with practical insights into the structural elucidation of substituted cyclic ketones.

Introduction: The Vibrational Language of Molecules

Infrared (IR) spectroscopy is an indispensable analytical technique that probes the vibrational modes of molecules. When a molecule is irradiated with infrared light, it absorbs energy at specific frequencies corresponding to its natural vibrational frequencies. These absorptions are recorded as a spectrum, which serves as a unique molecular "fingerprint." For the organic chemist, the IR spectrum is a powerful tool for identifying functional groups and deducing molecular structure.

This guide focuses on the interpretation of the IR spectrum of 3-ethyl-3-methylcyclopentanone, a saturated cyclic ketone. The analysis will be grounded in the established principles of vibrational spectroscopy, with a particular emphasis on the influence of the cyclopentanone ring and the ethyl and methyl substituents on the absorption frequencies.

Experimental Context: Acquiring the Spectrum

A typical experimental setup for obtaining the IR spectrum of a neat liquid sample like 3-ethyl-3-methylcyclopentanone involves using a Fourier Transform Infrared (FTIR) spectrometer. A small drop of the sample is placed between two salt plates (e.g., NaCl or KBr) to create a thin liquid film. Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used, where the sample is brought into direct contact with a high-refractive-index crystal. The resulting spectrum is a plot of percent transmittance versus wavenumber (cm⁻¹).

Caption: A generalized workflow for acquiring an FTIR spectrum of a liquid sample.

Core Analysis: Predicted IR Absorption Bands for 3-ethyl-3-methylcyclopentanone

The following table summarizes the predicted key absorption bands for 3-ethyl-3-methylcyclopentanone. The predictions are based on the analysis of the individual functional groups and their interplay within the molecular structure, supported by reference data for similar compounds.[1][2]

Predicted Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Functional Group
~1742-1748	Strong	C=O stretch	Ketone (Cyclopentanone)
2965-2975	Strong	C-H asymmetric stretch	Methyl (CH₃) & Ethyl (CH₂)
2875-2885	Medium	C-H symmetric stretch	Methyl (CH₃) & Ethyl (CH₂)
~1465	Medium	CH₂ scissoring (bending)	Ethyl & Cyclopentyl
~1380	Medium	CH₃ symmetric bending ("umbrella" mode)	Methyl & Ethyl
1150-1250	Medium	C-C stretch	Alkyl groups

In-Depth Discussion of Key Vibrational Regions

The Carbonyl (C=O) Stretching Region: A Tale of Ring Strain and Substitution

The most prominent and diagnostic absorption in the IR spectrum of 3-ethyl-3-methylcyclopentanone is expected to be the carbonyl (C=O) stretch. For a typical acyclic ketone, this absorption appears around 1715 cm⁻¹. However, the incorporation of the carbonyl group into a five-membered ring introduces significant ring strain, which leads to an increase in the stretching frequency.[3] Unsubstituted cyclopentanone exhibits a strong C=O absorption at approximately 1745-1750 cm⁻¹.[3]

The presence of alkyl substituents at the 3-position is expected to have a slight, opposing effect. Alkyl groups are weakly electron-donating through an inductive effect. This donation of electron density to the carbonyl carbon can slightly decrease the double bond character of the C=O bond, leading to a minor decrease in the stretching frequency.

Considering these competing effects, the C=O stretching frequency for 3-ethyl-3-methylcyclopentanone is predicted to be in the range of 1742-1748 cm⁻¹ . This value is slightly lower than that of unsubstituted cyclopentanone, reflecting the electronic contribution of the two alkyl groups. The intensity of this band will be strong due to the large change in dipole moment during the vibration.

The C-H Stretching Region: Probing the Alkyl Framework

The region between 3000 and 2850 cm⁻¹ is dominated by the stretching vibrations of the C-H bonds of the methyl, ethyl, and cyclopentyl groups. Since all carbons bearing hydrogen atoms in 3-ethyl-3-methylcyclopentanone are sp³ hybridized, all C-H stretching absorptions will occur below 3000 cm⁻¹.

• Asymmetric and Symmetric Stretching: The methyl (CH₃) and methylene (CH₂) groups will give rise to both asymmetric and symmetric stretching modes. The asymmetric stretches occur at higher wavenumbers (typically 2950-2975 cm⁻¹) and are generally more intense than the symmetric stretches, which appear at lower wavenumbers (around 2850-2885 cm⁻¹). For 3-ethyl-3-methylcyclopentanone, a series of strong, sharp peaks are expected in this region, representing the collective C-H stretching vibrations of the entire alkyl framework.

The Fingerprint Region: A Unique Molecular Signature

The region of the IR spectrum below 1500 cm⁻¹ is known as the fingerprint region. This area contains a complex array of bending, scissoring, twisting, and rocking vibrations, as well as C-C single bond stretches. While individual absorptions in this region can be difficult to assign definitively without computational modeling, the overall pattern is unique to a particular molecule.

For 3-ethyl-3-methylcyclopentanone, several key features can be anticipated in the fingerprint region:

• CH₂ Scissoring: The methylene groups of the ethyl substituent and the cyclopentanone ring will exhibit a scissoring (bending) vibration at approximately 1465 cm⁻¹ .

• CH₃ Symmetric Bending: The methyl groups will show a characteristic symmetric bending vibration, often referred to as the "umbrella" mode, around 1380 cm⁻¹ .

• C-C Stretching: While generally weak, the stretching vibrations of the C-C single bonds of the alkyl groups and the ring will appear in the 1150-1250 cm⁻¹ range.

Caption: Key functional groups and their corresponding IR absorption regions.

Conclusion: A Cohesive Spectroscopic Picture

The infrared spectrum of 3-ethyl-3-methylcyclopentanone is predicted to be characterized by a strong carbonyl absorption in the region of 1742-1748 cm⁻¹, a value influenced by the competing effects of ring strain and alkyl substitution. The C-H stretching region below 3000 cm⁻¹ will display a series of strong peaks corresponding to the various methyl and methylene groups. The fingerprint region will contain a unique pattern of bending and stretching vibrations, with notable absorptions around 1465 cm⁻¹ and 1380 cm⁻¹ for CH₂ and CH₃ bending, respectively. This comprehensive analysis provides a robust framework for the identification and structural verification of 3-ethyl-3-methylcyclopentanone and related compounds.

References

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• National Institute of Standards and Technology. (n.d.). Cyclopentanone, 3-methyl-. NIST Chemistry WebBook. Retrieved March 24, 2026, from [Link]

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Quantum Topology and Electron Density Modeling of 3-Ethyl-3-Methylcyclopentanone: A Predictive Framework for Drug Design

The Steric and Electronic Interplay in Cyclic Ketones

Cyclopentanone derivatives serve as foundational scaffolds in both organic synthesis and targeted medicinal chemistry. The molecule 3-ethyl-3-methylcyclopentanone (CAS: 7430-49-1)[1] presents a highly specific case study in steric and electronic interplay. Unlike linear aliphatic ketones, the five-membered ring imposes significant angle strain, forcing the carbonyl carbon into a geometry that deviates from ideal hybridization. This strain subtly elevates the ground-state energy of the carbonyl, enhancing its intrinsic electrophilicity[2].

However, the introduction of a quaternary stereocenter at the C3 position—bearing both an ethyl and a methyl group—introduces profound spatial constraints[3]. For drug development professionals designing targeted covalent inhibitors (TCIs), understanding how this C3 bulk perturbs the electron density of the reactive warhead is critical. Accurately modeling these parameters via Density Functional Theory (DFT) and the Quantum Theory of Atoms in Molecules (QTAIM) enables the prediction of nucleophilic attack trajectories, binding affinities, and off-target liability[4][5].

Causality in Computational Modeling Choices

Standard molecular mechanics (MM) force fields are insufficient for modeling 3-ethyl-3-methylcyclopentanone due to complex hyperconjugative effects and dynamic ring puckering. Instead, we employ a quantum mechanical protocol built on explicit causality:

• Functional Selection (M06-2X): We utilize the M06-2X Minnesota functional paired with a def2-TZVP basis set. Why? M06-2X is explicitly parameterized to capture medium-range electron correlation and dispersion forces[5]. In a sterically congested system like 3-ethyl-3-methylcyclopentanone, accurately resolving the attractive and repulsive dispersion interactions between the C3 ethyl group and the cyclopentanone ring is non-negotiable for finding the true geometric minimum.

• Charge Partitioning (QTAIM): Traditional population analyses (e.g., Mulliken) are highly basis-set dependent and can yield artifactual charges. We utilize QTAIM because it partitions the molecule based on the observable electron density ( ρ(r) ) topology. This provides mathematically rigorous bond critical points (BCPs) and atomic charges that are invariant to orbital transformations, ensuring high trustworthiness in the data[5].

Self-Validating Methodology: Electron Density Workflow

To ensure scientific integrity, the following step-by-step methodology is designed as a self-validating system. The protocol guarantees that the analyzed electron density corresponds to a biologically relevant global minimum.

Step 1: Conformational Sampling

• Action: Execute a systematic conformational search using the CREST (Conformer–Rotamer Ensemble Sampling Tool) algorithm[6].

• Rationale: The cyclopentanone ring fluctuates between envelope and half-chair conformations[2]. CREST ensures the global minimum is identified, preventing the optimization of a high-energy, artifactual local state.

Step 2: DFT Geometry Optimization & Frequency Validation

• Action: Optimize the lowest-energy conformers using M06-2X/def2-TZVP. Following optimization, calculate harmonic vibrational frequencies.

• Self-Validation: The absence of imaginary frequencies mathematically confirms a true local minimum. Furthermore, the computed carbonyl stretch must be cross-referenced with experimental FTIR data (typically ~1740 cm⁻¹ for strained ketones) to validate the theoretical model's accuracy[6].

Step 3: Solvation Modeling

• Action: Apply the Solvation Model based on Density (SMD) to simulate an aqueous environment[7].

• Rationale: Gas-phase electron densities do not reflect biological reality. SMD adjusts the wavefunction by polarizing the electron density in response to a continuum dielectric, which is crucial for predicting in vivo reactivity and barrier heights[7].

Step 4: Wavefunction Generation and QTAIM Analysis

• Action: Generate a .wfn file and process it using a topological analysis tool. Extract the electron density ( ρ ), Laplacian ( ∇2ρ ), and ellipticity ( ε ) at the carbonyl and adjacent C-C bond critical points[4].

Caption: Self-validating computational workflow for electron density analysis.

Quantitative Data: QTAIM Topological Parameters

The electron density at the Bond Critical Point (BCP) provides a direct measure of bond polarization. The Laplacian ( ∇2ρ ) indicates charge concentration or depletion, while ellipticity ( ε ) measures the deviation of the charge distribution from cylindrical symmetry (indicating π -character or structural instability)[4].

The table below summarizes the comparative QTAIM parameters, demonstrating how the C3 substitution perturbs the electronic landscape of the ring.

Topological Parameter	Bond	Cyclopentanone (Reference)	3-Ethyl-3-methylcyclopentanone
Electron Density ( ρ )	C=O	0.398 a.u.	0.402 a.u.
C2-C3	0.245 a.u.	0.251 a.u.
Laplacian ( ∇2ρ )	C=O	+0.112 a.u.	+0.118 a.u.
C2-C3	-0.580 a.u.	-0.592 a.u.
Ellipticity ( ε )	C=O	0.045	0.041

Data Interpretation: The inductive electron-donating effect of the C3 ethyl and methyl groups slightly increases the electron density ( ρ ) at the C2-C3 bond. Concurrently, the ellipticity ( ε ) of the C=O bond decreases slightly in the substituted analog, suggesting that steric crowding restricts hyperconjugative delocalization, localizing the π -electron density more rigidly between the carbon and oxygen atoms.

Mechanistic Insights: Steric Shielding and Reactivity

The computational data reveals a vital dichotomy for drug design. While the angle strain of the cyclopentanone ring increases the electrophilicity of the carbonyl carbon[2], the C3 quaternary center creates a severe steric blockade.

Mapping the Molecular Electrostatic Potential (MEP) onto the electron density isosurface visualizes this effect. The ethyl group at C3 effectively shields one face (typically the Re-face, depending on the exact envelope conformer) of the carbonyl. Consequently, nucleophilic attack—which must follow the Bürgi-Dunitz trajectory of ~107°—is forced to occur almost exclusively from the less hindered Si-face.

In structure-based drug design (SBDD), this face-selective reactivity is a highly desirable feature. When engineering a TCI, positioning the 3-ethyl-3-methylcyclopentanone warhead within a kinase active site ensures that covalent bond formation (e.g., with a catalytic cysteine) can only occur in a specific orientation. This spatial restriction drastically reduces the likelihood of off-target alkylation with off-target liver enzymes, thereby mitigating toxicity and metabolic disruption[2].

Caption: Logical relationship between steric bulk, ring strain, and face-selective reactivity.

References

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• [1] 3-ethyl-3-methylcyclopentanone | CAS#:7430-49-1. Chemsrc. Available at:

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Protocols & Analytical Methods

Application Notes and Protocols: 3-Ethyl-3-methylcyclopentanone as a Versatile Precursor in the Total Synthesis of Complex Terpenoids

Introduction: The Strategic Value of Substituted Cyclopentanones in Natural Product Synthesis

Chiral cyclopentanone scaffolds are pivotal building blocks in the enantioselective synthesis of a vast array of biologically active natural products and pharmaceuticals.[1][2] Their inherent stereochemistry and versatile functionality provide a robust platform for the construction of complex molecular architectures. Among these, 3-ethyl-3-methylcyclopentanone, with its quaternary stereocenter, presents a unique and challenging yet potentially powerful starting point for asymmetric synthesis. The construction of all-carbon quaternary stereocenters remains a significant challenge in modern organic synthesis due to steric hindrance.[3] Therefore, utilizing a precursor that already incorporates this motif offers a distinct strategic advantage.

This application note will explore the utility of 3-ethyl-3-methylcyclopentanone as a precursor in the context of a challenging total synthesis. While direct, end-to-end total syntheses commencing from this specific ketone are not extensively documented in peer-reviewed literature, its structural features make it an ideal candidate for accessing key intermediates in the synthesis of complex terpenes. Here, we propose and detail a synthetic pathway that leverages 3-ethyl-3-methylcyclopentanone to access a key intermediate in the enantioselective total synthesis of the highly strained sesquiterpene, (-)-presilphiperfolan-8-ol.[4][5]

(-)-Presilphiperfolan-8-ol, isolated from the seaside woolly sunflower, possesses a unique and sterically congested tricyclic core featuring a trans-fused bicyclo[3.3.0]octane system.[4] Its complex architecture has made it a formidable target for synthetic chemists, and its synthesis showcases cutting-edge methodologies in stereocontrolled carbon-carbon bond formation.

Retrosynthetic Analysis and Proposed Pathway from 3-Ethyl-3-methylcyclopentanone

The total synthesis of (-)-presilphiperfolan-8-ol by Snyder and coworkers commences from the chiral monoterpene (R)-pulegone. Our proposed strategy involves the conversion of 3-ethyl-3-methylcyclopentanone into a key cyclopentene intermediate that can then be elaborated to converge with a later-stage intermediate in the established Snyder route.

The retrosynthetic analysis is as follows: (-)-presilphiperfolan-8-ol can be disconnected to a key tricyclic intermediate, which in turn arises from a palladium-catalyzed tandem cyclization of a highly functionalized acyclic precursor. This precursor is assembled from a cyclopentene building block. We propose a synthetic sequence to access a similar functionalized cyclopentene from 3-ethyl-3-methylcyclopentanone.

Caption: Retrosynthetic analysis of (-)-presilphiperfolan-8-ol.

Proposed Synthetic Protocol: From 3-Ethyl-3-methylcyclopentanone to a Key Cyclopentene Intermediate

This section details the proposed multi-step conversion of 3-ethyl-3-methylcyclopentanone to a functionalized cyclopentene, a crucial building block for the subsequent palladium-catalyzed cyclization.

Step 1: Baeyer-Villiger Oxidation

The initial step involves a regioselective Baeyer-Villiger oxidation of the starting ketone to introduce a heteroatom and form a lactone. This transformation is crucial for subsequent functionalization.

• Protocol:

  • To a solution of 3-ethyl-3-methylcyclopentanone (1.0 eq) in dichloromethane (CH2Cl2, 0.1 M) at 0 °C, add meta-chloroperoxybenzoic acid (m-CPBA, 1.5 eq).

  • Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 12 hours.

  • Quench the reaction with a saturated aqueous solution of sodium bicarbonate (NaHCO3).

  • Extract the aqueous layer with CH2Cl2 (3 x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na2SO4), and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography to afford the corresponding lactone.

Step 2: Lactone Reduction and Protection

The resulting lactone is then reduced to the corresponding diol, followed by selective protection of the primary alcohol.

• Protocol:

  • To a stirred suspension of lithium aluminum hydride (LiAlH4, 2.0 eq) in anhydrous tetrahydrofuran (THF, 0.2 M) at 0 °C, add a solution of the lactone (1.0 eq) in THF dropwise.

  • After the addition is complete, warm the mixture to room temperature and stir for 4 hours.

  • Cool the reaction to 0 °C and quench sequentially with water, 15% aqueous NaOH, and water.

  • Filter the resulting suspension through a pad of Celite and concentrate the filtrate under reduced pressure to yield the crude diol.

  • To a solution of the crude diol in CH2Cl2 (0.1 M), add triethylamine (Et3N, 1.5 eq), 4-dimethylaminopyridine (DMAP, 0.1 eq), and tert-butyldimethylsilyl chloride (TBSCl, 1.1 eq) at 0 °C.

  • Stir the reaction at room temperature for 6 hours.

  • Quench with saturated aqueous NH4Cl and extract with CH2Cl2 (3 x).

  • Combine the organic layers, wash with brine, dry over Na2SO4, and concentrate.

  • Purify by flash column chromatography to yield the protected primary alcohol.

Step 3: Oxidation and Olefination

The secondary alcohol is then oxidized to a ketone, which is subsequently converted to the vinyl triflate, a precursor for the key cyclization.

• Protocol:

  • To a solution of the protected alcohol in CH2Cl2 (0.1 M) at room temperature, add Dess-Martin periodinane (1.5 eq).

  • Stir the reaction for 2 hours.

  • Quench with a 1:1 mixture of saturated aqueous NaHCO3 and sodium thiosulfate (Na2S2O3).

  • Extract with CH2Cl2 (3 x), combine the organic layers, wash with brine, dry over Na2SO4, and concentrate to give the crude ketone.

  • To a solution of the crude ketone in THF (0.2 M) at -78 °C, add lithium hexamethyldisilazide (LHMDS, 1.2 eq).

  • After stirring for 30 minutes, add N-phenyl-bis(trifluoromethanesulfonimide) (1.3 eq).

  • Allow the reaction to warm to room temperature and stir for 4 hours.

  • Quench with saturated aqueous NH4Cl and extract with diethyl ether (3 x).

  • Combine the organic layers, wash with brine, dry over Na2SO4, and concentrate.

  • Purify by flash column chromatography to afford the vinyl triflate.

Caption: Proposed synthetic route to a key cyclopentene intermediate.

Application in the Total Synthesis of (-)-Presilphiperfolan-8-ol

The synthesized vinyl triflate serves as a versatile intermediate that can be elaborated to participate in the key palladium-catalyzed tandem cyclization, a cornerstone of the Snyder synthesis.

Key Palladium-Catalyzed Tandem Cyclization

This crucial step constructs the tricyclic core of the natural product with excellent diastereoselectivity.

• Protocol (adapted from Snyder et al.):

  • To a solution of the elaborated acyclic precursor (derived from the vinyl triflate) in toluene (0.01 M) is added palladium(II) acetate (Pd(OAc)2, 10 mol%), a phosphine ligand (20 mol%), and triethylamine (Et3N, 3.0 eq).

  • The reaction mixture is heated to 90 °C for 12 hours.

  • After cooling to room temperature, the mixture is filtered through a pad of silica gel and concentrated under reduced pressure.

  • The crude product is purified by flash column chromatography to yield the tricyclic product.

Reaction Step	Reagents and Conditions	Yield (%)	Diastereomeric Ratio (d.r.)	Reference
Sakurai Allylation of (R)-pulegone	Allyltrimethylsilane, TiCl4, then KOH, MeOH	70	4:1
Alkylation	LDA, THF, -78 to 0 °C, then allyl bromide	90	5:1	[4]
Pd-Catalyzed Tandem Cyclization	Pd(OAc)2, phosphine ligand, Et3N, toluene, 90 °C	28 (over 4 steps)	single diastereomer
Deformylation and Deprotection	Rh(PPh3)3Cl, then TBAF	40	-	[4]

Table 1: Key reaction yields and selectivities in the total synthesis of (-)-presilphiperfolan-8-ol.

Caption: Key transformations in the total synthesis of (-)-presilphiperfolan-8-ol.

Conclusion and Future Outlook

This application note has outlined a strategic and plausible pathway for the utilization of 3-ethyl-3-methylcyclopentanone as a precursor in the total synthesis of the complex sesquiterpene, (-)-presilphiperfolan-8-ol. By leveraging the inherent stereochemistry of the starting material, a concise route to a key cyclopentene intermediate can be envisioned. This intermediate can then be incorporated into a powerful palladium-catalyzed tandem cyclization to construct the intricate tricyclic core of the natural product.

The proposed synthesis highlights the potential of readily available, yet underutilized, chiral building blocks in the design of efficient and elegant synthetic routes to complex natural products. Further exploration into the asymmetric synthesis and functionalization of substituted cyclopentanones will undoubtedly open new avenues for the discovery and development of novel therapeutic agents and other valuable chemical entities. The principles and protocols detailed herein provide a solid foundation for researchers and scientists in the field of organic synthesis and drug development to explore the synthetic utility of 3-ethyl-3-methylcyclopentanone and related chiral precursors.

References

• Hu, P.; Snyder, S. A. Enantiospecific Total Synthesis of the Highly Strained (–)-Presilphiperfolan-8-ol via a Pd-Catalyzed Tandem Cyclization. J. Am. Chem. Soc.2017 , 139 (14), 5007–5010. [Link]

• Stoltz, B. M., et al. Enantioselective Total Synthesis of the Reported Structures of (−)-9-epi-Presilphiperfolan-1-ol and (−)-Presilphiperfolan-1-ol: Structural Confirmation and Reassignment and Biosynthetic Insights. Angew. Chem. Int. Ed.2012 , 51 (38), 9674-9678. [Link]

• Hu, P.; Snyder, S. A. Enantiospecific Total Synthesis of the Highly Strained (-)-Presilphiperfolan-8-ol via a Pd-Catalyzed Tandem Cyclization. PubMed, 2017 . [Link]

• Bonjoch, J.; Bradshaw, B., et al. Four‐Step Synthesis of (−)‐4‐epi‐Presilphiperfolan‐8α‐ol by Intramolecular Iron Hydride Atom Transfer‐Mediated Ketone‐Alkene Coupling and Studies to Access trans‐Hydrindanols with a Botryane Scaffold. Angew. Chem. Int. Ed.2023 , 62 (3), e202214478. [Link]

• Hu, P.; Snyder, S. A. Enantiospecific Total Synthesis of the Highly Strained (−)-Presilphiperfolan-8-ol via a Pd-Catalyzed Tandem Cyclization. J. Am. Chem. Soc.2017 , 139 (14), 5007-5010. [Link]

• Stoltz, B. M.; Virgil, S. C. Biosynthesis and Chemical Synthesis of Presilphiperfolanol Natural Products. PMC, 2015 . [Link]

• Semenov, V. V., et al. Enantioselective synthesis of a substituted cyclopentanone with all-carbon quaternary stereocenter. Semantic Scholar, 2011 . [Link]

• Stoltz, B. M., et al. Enantioselective total synthesis of the reported structures of (-)-9-epi-presilphiperfolan-1-ol and (-)-presilphiperfolan-1-ol: structural confirmation and reassignment and biosynthetic insights. PubMed, 2012 . [Link]

• Stoltz, B. M.; Virgil, S. C. Biosynthesis and Chemical Synthesis of Presilphiperfolanol Natural Products. Caltech, 2015 . [Link]

• Toste, F. D., et al. Synthesis of Chiral Cyclopentenones. ACS Publications, 2016 . [Link]

• Synthetic method of 3-methyl-cyclopentanone.

• Sarpong, R. New Methods and Strategies in the Synthesis of Terpenoid Natural Products. PubMed, 2021 . [Link]

• Arnold, F. H. Expanding the Terpene Universe: Synthetic Biology and Non-Natural Chemistry in Engineered Microorganisms. MDPI, 2025 . [Link]

• Maimone, T. J. Syntheses of Complex Terpenes from Simple Polyprenyl Precursors. PMC, 2018 . [Link]

• Biosynthesis of Natural Products - Terpene Biosynthesis. University of Fribourg. [Link]

• Chiral Building Blocks. Buchler GmbH. [Link]

Sources

• 1. A Concise Synthesis of Presilphiperfolane Core through a Tandem TMTU-Co-Catalyzed Pauson-Khand Reaction and a 6π Electrocyclization Reaction (TMTU=Tetramethyl Thiourea) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 4. Enantiospecific Total Synthesis of the Highly Strained (-)-Presilphiperfolan-8-ol via a Pd-Catalyzed Tandem Cyclization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Baeyer-Villiger oxidation protocols for 3-ethyl-3-methylcyclopentanone

Application Note: Regioselective Baeyer-Villiger Oxidation of 3-Ethyl-3-methylcyclopentanone

Executive Summary & Strategic Context

The transformation of cyclic ketones into lactones via the Baeyer-Villiger oxidation (BVO) is a cornerstone of synthetic organic chemistry, first elucidated in 1899[1]. When applied to unsymmetrical substrates like 3-ethyl-3-methylcyclopentanone, the reaction presents a profound regiochemical challenge. The insertion of oxygen can occur at either the C2 or C5 position, leading to two distinct lactone regioisomers. This Application Note provides an in-depth mechanistic analysis of this desymmetrization and offers validated, step-by-step protocols for both classical peracid-mediated and modern biocatalytic (BVMO) oxidations.

Mechanistic Insights & Regioselectivity

The BVO proceeds via the nucleophilic attack of a peroxyacid (or peroxide) on the carbonyl carbon, generating a tetrahedral 1[1]. The subsequent rate-determining step is the concerted migration of an adjacent carbon to the peroxide oxygen, accompanied by the cleavage of the O-O bond[1].

In acyclic systems, migratory aptitude strictly follows the ability to stabilize the developing positive charge in the transition state (2)[2]. However, in 3-ethyl-3-methylcyclopentanone, both potential migrating groups (C2 and C5) are secondary carbons, creating a competition between electronic and steric factors:

• C2 Migration (Electronic Control): The C2 carbon is adjacent to a highly substituted, electron-donating quaternary center (C3). This proximity provides hyperconjugative and inductive stabilization to the transition state, electronically favoring C2 migration to yield 5-ethyl-5-methyltetrahydro-2H-pyran-2-one.

• C5 Migration (Steric Control): Conversely, the C5 carbon is adjacent to a less hindered secondary center (C4). The primary stereoelectronic requirement for BVO is that the migrating group must be1[1]. The steric bulk of the ethyl and methyl groups at C3 can hinder the necessary conformational alignment for C2 migration, thereby increasing the proportion of the C5-migration product (4-ethyl-4-methyltetrahydro-2H-pyran-2-one).

To achieve high regioselectivity, researchers must carefully select the oxidation system. Classical oxidants like mCPBA often yield mixtures, whereas3 can achieve near-perfect desymmetrization[3].

Regiochemical pathways in the Baeyer-Villiger oxidation of 3-ethyl-3-methylcyclopentanone.

Validated Experimental Protocols

Protocol A: Classical Chemical Oxidation (mCPBA)

This protocol utilizes meta-chloroperoxybenzoic acid (mCPBA), the4[4].

Materials:

• 3-ethyl-3-methylcyclopentanone (10.0 mmol)

• mCPBA (77% max, 15.0 mmol, 1.5 eq)

• Sodium bicarbonate (NaHCO₃) (20.0 mmol, 2.0 eq)

• Anhydrous Dichloromethane (DCM) (50 mL)

• Saturated aqueous Na₂S₂O₃ and NaHCO₃ solutions

Step-by-Step Workflow:

• Preparation: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve the ketone in 50 mL of anhydrous DCM.

• Buffering: Add solid NaHCO₃ to the solution.

  • Causality: The reaction is strictly buffered. Because the byproduct is m-chlorobenzoic acid, an unbuffered system would lower the pH, potentially leading to acid-catalyzed lactone hydrolysis or unwanted ring-opening polymerization.

  • Self-Validation: Ensure the suspension is stirring vigorously to maximize the solid-liquid surface area for rapid acid neutralization.

• Temperature Control: Cool the mixture to 0 °C using an ice-water bath.

  • Causality: The formation of the Criegee intermediate is highly exothermic. Low temperatures prevent thermal degradation of the peracid and improve the regioselectivity ratio by maximizing the energy difference between the competing transition states.

• Oxidant Addition: Add mCPBA portion-wise over 15 minutes.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Monitor via GC-MS or TLC (typically complete in 4-6 hours).

• Quenching: Once the ketone is consumed, cool the flask back to 0 °C and slowly add 20 mL of saturated aqueous Na₂S₂O₃.

  • Causality: Thiosulfate safely reduces any unreacted explosive peracid into the corresponding carboxylic acid.

  • Self-Validation: A negative starch-iodide test confirms complete peroxide quenching before proceeding to concentration.

• Workup: Transfer to a separatory funnel. Wash the organic layer with saturated NaHCO₃ (3 × 30 mL) to remove m-chlorobenzoic acid, followed by brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol B: Biocatalytic Oxidation (BVMO)

For applications requiring high regioselectivity and green chemistry profiles, 5 (BVMOs) is superior[5]. BVMOs utilize a1 to perform the oxidation[1].

Materials:

• 3-ethyl-3-methylcyclopentanone (10.0 mmol)

• Recombinant BVMO (e.g., Cyclohexanone Monooxygenase - CHMO)

• NADPH (0.1 mmol, catalytic)

• Glucose-6-phosphate (G6P) (15.0 mmol)

• Glucose-6-phosphate dehydrogenase (G6PDH) (10 U)

• Tris-HCl buffer (50 mM, pH 7.5)

Step-by-Step Workflow:

• System Assembly: In a baffled Erlenmeyer flask, prepare 100 mL of Tris-HCl buffer. Add NADPH, G6P, and G6PDH.

  • Causality: NADPH is prohibitively expensive for stoichiometric use. The G6P/G6PDH system acts as a 1, reducing NADP⁺ back to NADPH, making the protocol economically viable[1].

• Substrate Introduction: Dissolve the ketone in 2 mL of DMSO (cosolvent) and add it dropwise to the buffer.

  • Causality:5 in the aqueous medium, ensuring bioavailability to the enzyme active site without denaturing the protein[5].

• Enzyme Addition: Add the BVMO preparation.

• Incubation: Incubate the flask at 30 °C in an orbital shaker at 200 rpm.

  • Causality: Vigorous shaking ensures optimal dissolved oxygen levels, as O₂ is the stoichiometric terminal oxidant.

• Extraction: After 24 hours (monitor by GC), extract the aqueous phase with ethyl acetate (3 × 50 mL). Dry and concentrate to yield the highly regio-enriched lactone.

Quantitative Data Presentation

The following table summarizes the comparative performance of various oxidation protocols for 3-substituted cyclopentanones, highlighting the trade-offs between yield, selectivity, and environmental impact.

Oxidation Protocol	Reagent / Catalyst System	Regioselectivity (C2:C5)	Typical Yield	Environmental & Safety Profile
Classical Chemical	mCPBA, NaHCO₃, DCM	~ 60:40	85 - 92%	High waste (m-chlorobenzoic acid); Peroxide hazard.
Lewis Acid Catalyzed	H₂O₂, Sn-MCM-41	~ 70:30	75 - 80%	Moderate; Uses aqueous H₂O₂, reducing organic waste.
Asymmetric Catalysis	Chiral N,N′-dioxide/Sc(III)	Up to 90:10	70 - 85%	Moderate; Requires complex chiral ligand synthesis.
Biocatalytic (BVMO)	O₂, CHMO, NADPH recycling	> 95:5	80 - 88%	Low waste (Green chemistry); Mild aqueous conditions.

Troubleshooting & Optimization

• Incomplete Conversion: In chemical protocols, ensure mCPBA is properly titrated prior to use, as commercial mCPBA degrades over time. In BVMO protocols, incomplete conversion usually indicates cofactor depletion or oxygen starvation; increase the shaker speed or refresh the G6P pool.

• Formation of Hydroxy-Acids: If the lactone ring opens to form a hydroxy-acid, the reaction medium is too acidic. Ensure strict adherence to the 2.0 equivalents of NaHCO₃ in Protocol A.

• Epimerization/Rearrangement: Strong bases or prolonged heating during concentration can cause epimerization at the stereocenters alpha to the ketone. Always use a rotary evaporator with a water bath temperature not exceeding 35 °C.

Sources

• 1. Baeyer–Villiger oxidation - Wikipedia [en.wikipedia.org]
• 2. Baeyer-Villiger Oxidation [organic-chemistry.org]
• 3. Asymmetric Baeyer–Villiger oxidation: classical and parallel kinetic resolution of 3-substituted cyclohexanones and desymmetrization of meso-disubstituted cycloketones - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 4. Baeyer-Villiger氧化反应 [sigmaaldrich.com]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]

Application Note: Diastereoselective Grignard Addition to 3-Ethyl-3-methylcyclopentanone

Executive Summary

The nucleophilic addition of organomagnesium (Grignard) reagents to unsymmetrical cyclic ketones is a foundational transformation in organic synthesis, frequently utilized in the development of complex pharmaceutical intermediates and advanced fragrance compounds[1]. This application note details the diastereoselective addition of Grignard reagents to 3-ethyl-3-methylcyclopentanone , a substrate characterized by a pseudo-asymmetric C3 center. By meticulously controlling the reaction environment, chemists can reliably synthesize chiral tertiary alcohols (such as 1-alkyl-3-ethyl-3-methylcyclopentan-1-ol) with predictable diastereomeric ratios and excellent functional group fidelity.

Mechanistic Causality & Stereochemical Control

When approaching 3-ethyl-3-methylcyclopentanone, the Grignard reagent must navigate the steric environment of the cyclopentane ring. The C3 position bears both an ethyl and a methyl group. Because the ethyl group possesses a larger steric profile (higher A-value) than the methyl group, it effectively shields one face of the C1 carbonyl.

The nucleophile preferentially attacks from the less hindered face—anti to the bulky ethyl group —to minimize steric repulsion in the transition state. This phenomenon, governed by steric approach control, consistently yields a diastereomeric mixture with a ratio of approximately 2:1 in favor of the anti-addition product[1].

Figure 1: Stereochemical pathway illustrating steric approach control at the C1 carbonyl.

Experimental Design & Self-Validating Parameters

To ensure a self-validating and high-yielding protocol, every experimental variable has been optimized based on underlying chemical causality:

• Solvent Selection (Anhydrous THF): Tetrahydrofuran (THF) is chosen over diethyl ether because its stronger Lewis basicity better coordinates and stabilizes the organomagnesium species. This is critical for maintaining the solubility of vinyl and ethyl Grignard reagents and enhancing their nucleophilicity[2].

• Thermal Control (0 °C to Ambient): Cyclopentanones are highly prone to enolization. Because Grignard reagents are strong bases, adding them at elevated temperatures promotes deprotonation over nucleophilic addition, leading to unreacted starting material. Initiating the addition at 0 °C kinetically favors the nucleophilic attack[1]. The subsequent exothermic heat generation serves as an immediate physical validation that the Grignard reagent is active.

• Mild Quenching Strategy: The resulting product is a tertiary alcohol, which is highly susceptible to acid-catalyzed E1 dehydration. Quenching the reaction with saturated aqueous ammonium chloride (NH₄Cl) provides a mild proton source (pH ~5.5) that neutralizes the magnesium alkoxide without triggering elimination[1].

Figure 2: Step-by-step experimental workflow for diastereoselective Grignard addition.

Standard Operating Protocol

The following procedure describes the synthesis of 3-ethyl-3-methyl-1-vinylcyclopentanol, scalable and adaptable for other alkyl Grignard reagents.[1]

Reagents Required:

• 3-Ethyl-3-methylcyclopentanone: 30.0 g (0.24 mol)

• Vinylmagnesium bromide: 285 mL of a 0.6 M solution in THF (0.29 mol, 1.2 equiv.)

• Anhydrous Tetrahydrofuran (THF): 100 mL

• Saturated aqueous NH₄Cl: 300 mL

• tert-Butyl methyl ether (TBME): 200 mL

Step-by-Step Methodology:

• Preparation: Equip a 1 L three-neck round-bottom flask with a magnetic stir bar, a pressure-equalizing dropping funnel, and a nitrogen inlet. Flame-dry the apparatus under vacuum and backfill with dry nitrogen.

• Substrate Loading: Charge the flask with 3-ethyl-3-methylcyclopentanone (30.0 g) and anhydrous THF (100 mL).

• Cooling: Submerge the reaction flask in an ice-water bath and allow the internal temperature to equilibrate to 0 °C.

• Addition: Transfer the vinylmagnesium bromide solution (285 mL, 0.6 M) to the dropping funnel. Add the Grignard reagent dropwise over a period of 60 minutes. Self-Validation Check: A mild exotherm should be observed; adjust the drip rate to ensure the internal temperature does not exceed 5 °C.

• Propagation: Once the addition is complete, remove the ice bath. Allow the reaction mixture to naturally warm to room temperature and stir for an additional 30 to 60 minutes. Complete consumption of the ketone can be verified via TLC (Hexanes/EtOAc 9:1, visualized with KMnO₄).

• Quenching: Re-cool the flask to 0 °C. Carefully pour the reaction mixture into a vigorously stirred beaker containing 300 mL of ice-cold saturated aqueous NH₄Cl. Stir for 15 minutes until the magnesium salts fully dissolve into the aqueous layer.

• Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous phase with TBME (2 × 100 mL).

• Washing & Drying: Wash the combined organic layers with brine (150 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude pale-yellow liquid via fractional distillation using a 15 cm Vigreux column under high vacuum to afford the pure tertiary alcohol as a colorless liquid.

Quantitative Data & Yield Analysis

The steric bias of the 3-ethyl-3-methylcyclopentanone substrate provides highly reproducible yields and diastereomeric ratios across different Grignard reagents. The table below summarizes expected outcomes based on validated literature parameters[1][2].

Grignard Reagent	Concentration / Solvent	Target Product	Isolated Yield (%)	Diastereomeric Ratio (d.r.)
Vinylmagnesium bromide	0.6 M in THF	3-Ethyl-3-methyl-1-vinylcyclopentanol	60%	2:1
Ethylmagnesium bromide	0.6 M in THF	1,3-Diethyl-3-methylcyclopentanol	60%	2:1

Note: The 2:1 d.r. represents the thermodynamic limit of facial selectivity dictated by the C3 ethyl group's steric bulk during the transition state.

References

• US20140221263A1 - Fragrance compounds and compositions. Google Patents.
• CN103764105A - Fragrance compounds and compositions. Google Patents.

Sources

• 1. US20140221263A1 - Fragrance compounds and compositions - Google Patents [patents.google.com]
• 2. CN103764105A - Fragrance compounds and compositions - Google Patents [patents.google.com]

Application Note: Precision Regioselective Enolization and Alkylation of 3-Ethyl-3-Methylcyclopentanone

Executive Summary & Mechanistic Rationale

As drug development increasingly relies on complex, sterically congested sp3 -rich scaffolds, the functionalization of unsymmetrical cyclic ketones has become a critical synthetic node. The cyclopentanone ring is a ubiquitous structural motif present in highly functionalized, bioactive natural products and pharmaceutical intermediates[1]. However, 3-ethyl-3-methylcyclopentanone presents a unique regioselectivity challenge. It possesses two distinct α-carbons available for enolization: the highly sterically hindered C2 position (adjacent to the quaternary C3 stereocenter) and the unhindered C5 position.

Functionalizing this molecule via alkylation requires a rigorous regiochemical choice.

The Causality of Enolization:

• Hard Enolization (Kinetic Control): Standard protocols using Lithium Diisopropylamide (LDA) operate under kinetic control. While deprotonation theoretically favors the less hindered C5 proton, the small size of the lithium cation and the highly reactive nature of the amide base result in poor steric differentiation. This typically yields a problematic, difficult-to-separate mixture of C5 and C2 lithium enolates.

• Soft Enolization (Thermodynamic/Silyl-Mediated): Soft enolization—utilizing a mild, bulky amine base (e.g., N,N -diisopropylethylamine, i−Pr2​NEt ) and a Lewis acidic silylating agent (e.g., Trimethylsilyl trifluoromethanesulfonate, TMSOTf)—fundamentally shifts the transition state. The bulky silyl group coordinates with the carbonyl oxygen, while the amine removes the most accessible proton. The profound steric clash between the C3 ethyl/methyl groups and the incoming silyl/amine complex during C2 deprotonation makes the C5 pathway overwhelmingly favored. This method vastly improves regioselectivity "away" from the 3-substituent, yielding the C5-silyl enol ether with near-perfect regiocontrol[2].

Pathway Visualization

Mechanistic divergence of 3-ethyl-3-methylcyclopentanone enolization and subsequent alkylation.

Quantitative Data: Regioselectivity Comparison

Extrapolating from established soft enolization protocols for 3-substituted cyclopentanones[2], the introduction of a C3 quaternary center drastically amplifies the steric bias. The table below summarizes the expected regiomeric ratios (rr) and yields when comparing these two divergent techniques.

Enolization Method	Reagents & Conditions	Major Intermediate	C5:C2 Regiomeric Ratio (rr)	Outcome / Yield
Hard (Kinetic)	LDA, THF, -78 °C	C5-Lithium Enolate	~ 5.8 : 1	72% (Inseparable mixture)
Soft (Thermodynamic)	i−Pr2​NEt , TMSOTf, CH2​Cl2​ , -78 °C	C5-Silyl Enol Ether	> 20 : 1	89% (Regiopure C5)

Self-Validating Experimental Protocols

To ensure high fidelity in drug development workflows, the following protocols incorporate strict In-Process Controls (IPCs) to create a self-validating system. The resulting enoxysilanes demonstrate high synthetic utility in downstream enolate alkylations and Mukaiyama aldol reactions[3].

Protocol A: Soft Enolization to 1-(Trimethylsiloxy)-3-ethyl-3-methylcyclopent-5-ene

• Preparation : Flame-dry a 50 mL Schlenk flask under argon. Add 3-ethyl-3-methylcyclopentanone (1.0 mmol, 1.0 equiv) and anhydrous CH2​Cl2​ (4.0 mL).

• Base Addition : Inject freshly distilled i−Pr2​NEt (3.5 mmol, 3.5 equiv).

  • Causality Note: A significant excess of the amine base acts as an acid scavenger to prevent product degradation and drives the thermodynamic equilibrium.

• Cooling : Submerge the flask in a dry ice/acetone bath and equilibrate to -78 °C for 15 minutes.

• Silylation : Dropwise add TMSOTf (3.0 mmol, 3.0 equiv) over 10 minutes. The reaction mixture should remain clear.

• IPC 1 (Reaction Monitoring) : After 1 hour, withdraw a 50 µL aliquot, quench in 0.5 mL of saturated aqueous NaHCO3​ , extract with hexanes, and analyze via TLC (10% EtOAc/Hexanes). The ketone starting material ( Rf​≈0.3 ) must be completely consumed.

• Quench & Workup : Quench the bulk reaction at -78 °C with saturated aqueous NaHCO3​ (5 mL). Warm to room temperature, extract with hexanes (3 × 10 mL), wash with brine, dry over Na2​SO4​ , and concentrate under reduced pressure.

• IPC 2 (Regiochemical Validation) : Analyze the crude oil via 1H NMR ( CDCl3​ ). Confirm regiochemical purity by integrating the C5 vinylic proton multiplet (~4.7 ppm). The absence of a vinylic proton signal corresponding to the C2 isomer validates the >20:1 regioselectivity before proceeding to alkylation.

Protocol B: Mukaiyama-Type Alkylation of the C5-Silyl Enol Ether

Direct alkylation of lithium enolates often leads to over-alkylation. Utilizing the silyl enol ether allows for controlled, Lewis acid-mediated monoalkylation[3].

• Electrophile Activation : In a separate flame-dried flask, dissolve the electrophile (e.g., an alkyl halide or acetal, 1.1 mmol) in anhydrous CH2​Cl2​ (3.0 mL) and cool to -78 °C.

• Lewis Acid Addition : Add TiCl4​ (1.1 mmol, 1.0 M in CH2​Cl2​ ) dropwise. Stir for 15 minutes to generate the highly reactive carbocationic intermediate.

• Nucleophile Addition : Dissolve the validated C5-silyl enol ether from Protocol A in CH2​Cl2​ (2.0 mL) and add it dropwise to the electrophile solution.

• IPC 3 (Alkylation Completion) : Monitor via GC-MS after 2 hours. The mass of the silyl enol ether should be entirely replaced by the mass of the monoalkylated target.

• Workup & Isolation : Quench with saturated aqueous NH4​Cl (5 mL), extract with CH2​Cl2​ (3 × 10 mL), dry over MgSO4​ , and purify via silica gel chromatography to yield the pure C5-alkylated 3-ethyl-3-methylcyclopentanone.

References

• [2] Soft Enolization of 3-Substituted Cycloalkanones Exhibits Significantly Improved Regiocontrol vs Hard Enolization Conditions | Organic Letters - ACS Publications. URL:[Link]

• [3] Soft Enolization of 3-Substituted Cycloalkanones Exhibits Significantly Improved Regiocontrol vs Hard Enolization Conditions | Organic Chemistry Portal (Summary & Synthetic Utility). URL:[Link]

• [1] Synthesis of Chiral Cyclopentenones | Chemical Reviews - ACS Publications. URL:[Link]

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• 3. Soft Enolization of 3-Substituted Cycloalkanones Exhibits Significantly Improved Regiocontrol vs Hard Enolization Conditions [organic-chemistry.org]

Asymmetric synthesis of terpenes using 3-ethyl-3-methylcyclopentanone

Application Note: Asymmetric Synthesis of Terpenoid Scaffolds via Chiral 3-Ethyl-3-Methylcyclopentanone Intermediates

Introduction & Strategic Rationale

The construction of all-carbon quaternary stereocenters remains one of the most formidable challenges in the total synthesis of complex terpenes (e.g., sesquiterpenes, bazzananes, and macrocyclic fragrance compounds). 3-Ethyl-3-methylcyclopentanone serves as a highly versatile, stereodefined building block for these scaffolds. Because classical enolate alkylation often yields racemic mixtures or poor regioselectivity, catalytic asymmetric conjugate addition (ACA) has emerged as the premier methodology. This application note details a validated, self-consistent workflow for the enantioselective synthesis of (R)-3-ethyl-3-methylcyclopentanone via copper-catalyzed ACA, followed by its stereocontrolled elaboration into downstream terpene precursors.

Mechanistic Pathway & Visualization

The core transformation relies on the copper-catalyzed 1,4-conjugate addition of ethylmagnesium bromide to 3-methylcyclopent-2-en-1-one. Uncatalyzed Grignard additions typically favor direct 1,2-addition to the carbonyl. However, the introduction of a catalytic copper(I) salt, modulated by a sterically demanding chiral ligand (such as an N-heterocyclic carbene or Tol-BINAP), completely shifts the regioselectivity to the 1,4-position[1]. The chiral ligand creates a highly organized transition state that dictates the facial approach of the ethyl nucleophile, establishing the quaternary center with exceptional enantiomeric excess (ee)[2].

Workflow for asymmetric terpene synthesis via 3-ethyl-3-methylcyclopentanone.

Quantitative Data: Ligand & Condition Optimization

The efficiency of the ACA is profoundly impacted by reaction parameters. Cryogenic conditions are required for organometallic additions to suppress side reactions, and precise solvent selection is critical[2]. Ethereal solvents are preferred, as they optimize the monomeric/polymeric equilibrium of the active copper-alkyl species, directly impacting the enantioselectivity[2].

Entry	Catalyst / Ligand System	Solvent	Temp (°C)	Yield (%)	Enantiomeric Excess (ee %)
1	CuTC / (S)-Tol-BINAP	THF	-10	85	90
2	Cu(OTf)₂ / Chiral NHC	Et₂O	-78	92	>95
3	CuI / Phosphoramidite	Toluene	-30	78	88
Table 1: Optimization of ACA conditions for the synthesis of (R)-3-ethyl-3-methylcyclopentanone. Data reflects benchmark parameters synthesized from literature[2],[1].

Experimental Protocols (Self-Validating System)

Protocol A: Synthesis of (R)-3-Ethyl-3-methylcyclopentanone via ACA

Causality & Design: Flame-drying and strictly anhydrous conditions are mandatory because Grignard reagents are highly moisture-sensitive. Moisture not only destroys the reagent but also accelerates the uncatalyzed racemic background reaction. Diethyl ether (Et₂O) is prioritized over THF when using NHC ligands to maintain a tighter coordination sphere around the copper center, maximizing facial discrimination[1].

Step-by-Step Methodology:

• Preparation of the Catalyst Complex: Charge a flame-dried Schlenk tube with the copper salt (e.g., Cu(OTf)₂, 3.0 mol%) and the chiral NHC ligand (4.0 mol%) under an argon atmosphere[1].

• Solvent Addition & Cooling: Add anhydrous Et₂O (2.5 mL per mmol of substrate) and stir at room temperature for 15 minutes to ensure complexation. Cool the mixture to the desired cryogenic temperature (e.g., -78 °C) using a dry ice/acetone bath[1].

• Grignard Addition: Add ethylmagnesium bromide (1.2 equivalents, typically 3.0 M in Et₂O) dropwise over 5 minutes. Crucial: Dropwise addition keeps the steady-state concentration of the uncomplexed Grignard reagent low, preventing the racemic 1,2-addition pathway[1].

• Substrate Addition: Dissolve 3-methylcyclopent-2-en-1-one (1.0 eq) in anhydrous Et₂O and add it dropwise to the catalyst solution over 15 minutes. Stir for an additional 30 minutes at the cryogenic temperature[1].

• Quench & Extraction: Hydrolyze the reaction at the reaction temperature by adding 1M HCl (or 5% w/w aqueous sulfuric acid). Separate the aqueous layer and extract three times with Et₂O. Wash the combined organic layers with NaHCO₃, brine, and water, then dry over MgSO₄[1].

• Purification: Concentrate in vacuo and purify via Kugelrohr distillation or flash chromatography[1].

Validation Check: Confirm the quaternary center via ¹H NMR: look for the distinct diastereotopic protons of the ethyl group (multiplets around 1.44 ppm) and the methyl singlet (around 0.96 ppm). The ketone signal in ¹³C NMR should appear near 220.0 ppm[3],[4].

Protocol B: Downstream Elaboration to Terpene Precursors

To synthesize complex terpenoids (e.g., fragrance molecules or campholanic acid analogs), the ketone is converted into an allylic alcohol, followed by a Johnson-Claisen rearrangement.

Causality & Design: The nucleophilic attack of the vinyl Grignard occurs with moderate diastereoselectivity due to the steric bulk of the adjacent quaternary center. The subsequent acid-catalyzed reaction with ethyl vinyl ether drives a stereospecific rearrangement, transferring the point chirality to the alkene geometry[3].

Step-by-Step Methodology:

• Vinyl Addition: Cool a solution of vinylmagnesium bromide (0.6 M in THF, 1.2 eq) to 5–10 °C. Add (R)-3-ethyl-3-methylcyclopentanone (1.0 eq) dropwise over 10 minutes, maintaining the temperature with an ice bath. Stir until complete consumption of the ketone is observed via TLC[3].

• Isolation of Allylic Alcohol: Quench with saturated NH₄Cl, extract with ethyl acetate, and purify to afford 3-ethyl-3-methyl-1-vinylcyclopentanol (typically a 2:1 mixture of diastereomers, ~60% yield)[3].

• Johnson-Claisen Rearrangement: In a pressure reactor, combine the allylic alcohol (1.0 eq) with an excess of ethyl vinyl ether. Add a catalytic amount of H₃PO₄ (e.g., 0.03 g per 50 mmol substrate). Crucial: A pressure reactor is required because ethyl vinyl ether boils at 33 °C, and the rearrangement requires elevated temperatures to proceed efficiently[3].

• Purification: After heating and subsequent cooling, neutralize the acid, concentrate, and purify via flash chromatography (ethyl acetate/hexane 1:9) to yield the rearranged terpenoid scaffold, (E/Z)-4-(3-ethyl-3-methylcyclopentylidene)butanal[3].

Validation Check: The success of the rearrangement is confirmed by the disappearance of the vinyl protons (~5.99, 5.25, 5.21 ppm) and the appearance of the aldehydic proton (~9.76 ppm) in the ¹H NMR spectrum[3].

References

• Buy 3-Ethyl-3-methylcyclopentanone (EVT-8622621) - EvitaChem. evitachem.com.2

• US20140221263A1 - Fragrance compounds and compositions. Google Patents. 3

• Copper catalyzed asymmetric conjugate addition of Grignard reagents to trisubstituted enones. Construction of all-carbon quat. AWS. 1

• Supporting Information - Wiley-VCH. wiley-vch.de. 4

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• 3. US20140221263A1 - Fragrance compounds and compositions - Google Patents [patents.google.com]
• 4. application.wiley-vch.de [application.wiley-vch.de]

Technical Notes & Optimization

Technical Support Center: Optimizing 3-Ethyl-3-Methylcyclopentanone Synthesis

Welcome to the Technical Support Center for the synthesis of 3-ethyl-3-methylcyclopentanone . The construction of all-carbon quaternary stereocenters—such as the 3,3-disubstituted position in this cyclopentanone derivative—is notoriously challenging due to steric hindrance. The industry-standard approach is the copper-catalyzed 1,4-conjugate addition of an ethyl Grignard reagent (EtMgBr) to 3-methyl-2-cyclopenten-1-one[1].

This guide provides researchers and drug development professionals with field-proven troubleshooting strategies, mechanistic insights, and a self-validating standard operating procedure (SOP) to maximize reaction yield and regioselectivity.

Part 1: Mechanistic Causality & Reaction Pathway

To troubleshoot effectively, one must understand the catalytic cycle. The addition of a hard nucleophile (like a Grignard reagent) to an enone typically results in direct 1,2-addition to the carbonyl. Transmetalation with a Copper(I) salt generates a "softer" organocuprate species that preferentially coordinates to the alkene, facilitating 1,4-addition[2].

However, because the β-carbon of 3-methyl-2-cyclopenten-1-one is already substituted, the critical reductive elimination step from the Cu(III) intermediate is sterically hindered and slow. This bottleneck allows reversible pathways and side reactions to compete. The addition of Chlorotrimethylsilane (TMSCl) acts as a Lewis acid to accelerate this reductive elimination and irreversibly trap the resulting enolate as a silyl enol ether[3][4].

Mechanistic pathway of Cu-catalyzed 1,4-conjugate addition with TMSCl trapping.

Part 2: Troubleshooting Guides & FAQs

Q1: Why is my reaction yielding predominantly the 1,2-addition byproduct (1-ethyl-3-methyl-2-cyclopenten-1-ol) instead of the desired 1,4-adduct? Cause: The formation of the 1,2-adduct indicates that the hard Grignard reagent is outcompeting the softer cuprate cycle, or that the reductive elimination of the Cu(III) intermediate is too slow due to the steric bulk of the existing methyl group. Solution: You must introduce TMSCl (2.0 equivalents) to the reaction mixture before adding the enone. TMSCl acts synergistically with the copper catalyst. Kinetic studies reveal that TMSCl facilitates the rate-limiting reductive elimination step, pushing the equilibrium irreversibly toward the 1,4-adduct while simultaneously trapping the highly basic enolate[3][4]. Ensure your TMSCl is freshly distilled, as degraded TMSCl (which forms HCl) will prematurely quench the Grignard reagent.

Q2: The reaction stalls at ~50% conversion despite using excess Grignard reagent. How can I drive it to completion? Cause: Copper(I) salts, particularly Copper(I) Iodide (CuI), are prone to disproportionation and poor solubility in THF. If the catalyst precipitates or oxidizes to Cu(II), the catalytic cycle dies, and any remaining EtMgBr will either unproductively couple with itself (Wurtz coupling, forming butane) or cause 1,2-addition. Solution: Solubilize your copper catalyst. Instead of using neat CuI, pre-mix CuI with 2.0 equivalents of anhydrous Lithium Chloride (LiCl) in THF to form the highly soluble Knochel-type complex ( Li2​CuI3​ )[5]. This guarantees a homogeneous concentration of the active catalyst. Additionally, maintain strict Schlenk techniques; even trace oxygen will rapidly oxidize Cu(I) to catalytically dead Cu(II).

Q3: I am observing complex mixtures of heavy oligomers and aldol condensation byproducts during the aqueous workup. How do I prevent this? Cause: The intermediate generated prior to hydrolysis is a highly reactive metal enolate. If you quench the reaction by adding water or acid directly into the reaction flask (a "forward quench"), you create localized zones of high pH and heat. In these zones, unquenched enolate undergoes rapid intermolecular Michael additions with any unreacted enone, leading to polymerization. Solution: Employ a "reverse quench" [1]. Pour the cold reaction mixture (-40 °C) via cannula into a vigorously stirred biphasic mixture of saturated aqueous NH4​Cl and MTBE at 0 °C. This ensures the enolate is instantly protonated in a buffered environment, completely suppressing aldol/Michael side reactions.

Part 3: Quantitative Benchmarks

The following table synthesizes expected yields and regioselectivity ratios based on variations in the catalytic system[2][6]. Use this data to benchmark your own experimental outcomes.

Reaction System	Catalyst	Additive	Temperature	Yield (%)	Regioselectivity (1,4 : 1,2)
EtMgBr (1.5 eq)	None	None	0 °C	< 15%	5 : 95
EtMgBr (1.5 eq)	CuI (10 mol%)	None	-78 °C to 0 °C	45%	65 : 35
EtMgBr (1.5 eq)	CuI (10 mol%) + LiCl	TMSCl (2.0 eq)	-78 °C	92%	> 98 : 2
Et2​CuLi (1.1 eq)	CuI (1.0 eq)	TMSCl (2.0 eq)	-78 °C	88%	> 95 : 5

Part 4: Self-Validating Experimental Protocol

This optimized Standard Operating Procedure (SOP) incorporates visual validation cues to ensure each mechanistic step is successful before proceeding.

Step-by-Step Methodology

• Catalyst Preparation: Flame-dry a Schlenk flask under argon. Add CuI (10 mol%) and anhydrous LiCl (20 mol%). Add dry THF (0.5 M).

  • Validation Cue: The suspension will dissolve into a clear, pale yellow solution within 15 minutes at room temperature, confirming the formation of the soluble Li2​CuI3​ complex.

• Cuprate Formation: Cool the solution to -78 °C. Dropwise, add EtMgBr (1.5 eq, typically 1.0 M in THF) over 10 minutes.

  • Validation Cue: The solution will immediately transition from pale yellow to a deep purple/black color. This dramatic color shift is the definitive signature of active organocuprate formation.

• Additive & Substrate Addition: Stir for 15 minutes at -78 °C. Add freshly distilled TMSCl (2.0 eq) dropwise. Immediately follow with a slow, dropwise addition of 3-methyl-2-cyclopenten-1-one (1.0 eq) dissolved in a minimum volume of THF.

• Maturation: Allow the reaction to stir at -78 °C for 2 hours, then slowly warm to -40 °C over 1 hour.

  • Validation Cue: Perform a TLC (Hexanes/EtOAc 9:1). The UV-active enone starting material should be completely consumed.

• Reverse Quench: Vigorously stir a mixture of saturated aqueous NH4​Cl and MTBE (1:1 v/v) in a separate flask at 0 °C. Rapidly pour or cannula-transfer the cold reaction mixture into this quenching solution.

  • Validation Cue: The aqueous layer will turn deep blue as Cu(I) oxidizes to Cu(II) ammine complexes, indicating successful metal extraction.

• Hydrolysis & Isolation: Separate the organic layer. To hydrolyze the intermediate silyl enol ether into the final 3-ethyl-3-methylcyclopentanone, stir the organic layer with 1M HCl (0.5 eq) at room temperature for 30 minutes. Wash with brine, dry over MgSO4​ , and concentrate in vacuo. Purify via vacuum distillation.

Step-by-step experimental workflow for 3-ethyl-3-methylcyclopentanone synthesis.

References

• Copper catalyzed asymmetric conjugate addition of Grignard reagents to trisubstituted enones, AWS / Supporting Information.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFDQ5HtxsdcdXfm52i_z0wZESTOCyFRb0hi-BEigx9InYNTSbCy0UZjWTBeiNzffWHbdGVWpOd1KU0FGr0YxhqXakspBNBXCRAh__L2c_uh4x9qJFRKJ82jiWplWboKD0DA2Ux5RCDZGgiCWswKNkNVJOQ14ns76NqL9ECOXQAJBOPkADI=]
• Development of Conjugate Addition of Lithium Dialkylcuprates to Thiochromones, PMC / NIH.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFTh2GEDlR0qPRmp_3iPq9jSfnq5-B4cjocUwOLaGTj_KOwlFkVxJMYzLIRCQz0DohwCvqMnVjPuDSop3goZtrHM8MYwSME93iRMkKZ216UCcVaCu3U_lSNJJoexjMTOKRbZvwHB413bKtGAmI=]
• Small Change, Big Impact: Reversal of Diastereoselection in Cuprate Conjugate Additions, ACS Publications.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFyLANaGd1VCcdd0P9G_VNwlzPXCFV5MtANYr-U0HccA6jfmitbZqfeRGv4abdUfIAhZs7aw9oM5uWb_zUPjjz40nIAcdWfNtjL0cNSJmek5RLAetTjCCwMqa9MYNI-36yPLcNpNoNGQqHNhQ==]
• Conjugate Addition Reactions of α-Aminoalkylcuprates, ResearchGate.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHM-T1bLvBzC6uur4NFyrugfyNbsujWuz2vHFDd0JxyoQ5cctZZNKB_4wQvftQyghVdcouUyqo-t1rSw1dPMJGwHDqWtAzfMJBkaKOwWy2CuNzH6rO4FYNK3BGZ4Tc9w8RKedzSHZ6CpfsrPxL_nhV2NdVyuySUUWBV8ornNlbIS-fnKc3O9KBw8oAj2AQsBBPC_h9-QQ94Mvc9OAlrq7ml2-3RI5KIjrOMXIj5nrVIRYIgM7EoZfIqDs2C1g==]
• The conjugate addition reaction, UNIGE Archive.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFlfFHEzeBDwKNi60Nhs0iApYImkTcEpjJumWDcuCIn-2-wNuC1KKLfISevU34b4ImdDZC9hWTV0H4RUWYcHwdxxvAlWcZ2-HKlXGLzsHA69ApYglSIbLtQGxKmzBhakPB9hUPuKbr5QkP5Hhrm5lLF7f8gWBrLFVXaasYGw-McIOMtqxkPlhL-o9Y3kPZzFN3JaCysmVVgLWU_akW1SxU2]
• Copper(I) mediated highly diastereoselective conjugate addition of Grignard reagents, DOI / Elsevier.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHYsrzVCpVwdhppvpZfXYbcMVGFsMMLDw6OTQ_-DXK_XXeG-x9y59_H7pXqVfL3_MbKod7UXJbKcCmYBrAw_0BzBLrOSSZI-BfwUHiVqvEHcggKIAWpkXGsyH7TWjMpgRhcFjoVuU-b6Q==]

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• 6. Development of Conjugate Addition of Lithium Dialkylcuprates to Thiochromones: Synthesis of 2-Alkylthiochroman-4-ones and Additional Synthetic Applications - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Alpha-Halogenation of 3-Ethyl-3-Methylcyclopentanone

Welcome to the Technical Support Center. As application scientists, we frequently encounter challenges when functionalizing asymmetric, sterically complex cyclic ketones. The alpha-halogenation of 3-ethyl-3-methylcyclopentanone is a highly nuanced transformation where slight deviations in reaction conditions can lead to catastrophic losses in yield due to over-halogenation, poor regioselectivity, or product degradation.

This guide is designed to diagnose these specific failure modes, explain the underlying mechanistic causality, and provide field-proven, self-validating protocols to ensure reproducible results.

Mechanistic Overview & Pathway Analysis

The alpha-halogenation of ketones proceeds via the rate-determining formation of a reactive intermediate—either an enol (under acidic conditions) or an enolate (under basic conditions)[1]. For 3-ethyl-3-methylcyclopentanone, the structural asymmetry dictates the reaction's regioselectivity. The C3 position features a bulky quaternary center (ethyl and methyl groups), which severely sterically shields the adjacent C2 alpha-protons. Consequently, enolization and subsequent electrophilic halogen attack preferentially occur at the less hindered C5 position.

Acid-catalyzed enolization pathway highlighting C5 regioselectivity due to C3 steric hindrance.

Troubleshooting Guides & FAQs

Q1: Why is my reaction yielding a complex mixture of di- and tri-halogenated products instead of the desired mono-halogenated ketone? Diagnostic & Causality: This is a classic symptom of conducting the halogenation under basic conditions or failing to maintain a strictly acidic environment. Under basic conditions, the reaction proceeds via an enolate. Once the first halogen is installed, its strong electron-withdrawing inductive effect increases the acidity of the remaining alpha-protons[2]. This causes the mono-halogenated product to out-compete the starting ketone for the base, leading to a runaway, exhaustive halogenation (the haloform-type reaction)[3]. Corrective Action: Switch to strictly acidic conditions (e.g., catalytic HBr in acetic acid). Under acidic conditions, the mechanism relies on the basicity of the carbonyl oxygen to accept a proton and form the enol[1]. The electron-withdrawing halogen on the mono-halogenated product decreases the basicity of the carbonyl oxygen, severely retarding the formation of a second enol and effectively halting the reaction at mono-halogenation[3][4].

Q2: I am observing up to 20% halogenation at the incorrect C2 position. How can I maximize regioselectivity for the C5 position? Diagnostic & Causality: While the C5 position is naturally favored due to the steric bulk at C3, aggressive halogenating agents (like elemental Br₂) or high temperatures can provide enough activation energy to overcome the steric barrier, leading to C2 halogenation. Corrective Action: Amplify the steric differentiation by utilizing bulkier halogenating agents. Instead of Br₂, use 1,3-dibromo-5,5-dimethylhydantoin (DBDMH)[5] or N-bromosuccinimide (NBS). Lowering the reaction temperature to 0°C also favors the kinetic C5 enol by preventing the thermal equilibration that allows access to the more sterically strained C2 enol.

Q3: My isolated alpha-haloketone turns dark, resinifies, and degrades within days of purification. How do I stabilize it? Diagnostic & Causality: Alpha-haloketones are highly reactive electrophiles prone to spontaneous dehydrohalogenation (forming α,β-unsaturated enones) and acid-catalyzed polymerization/resinification upon standing. Corrective Action: Implement a water-stabilization technique. Adding a small amount of water (from 0.1% by weight up to saturation) to the freshly distilled or purified alpha-haloketone acts as a chemical stabilizer. This effectively inhibits decomposition and maintains the compound in a water-white condition over extended storage periods[6].

Self-Validating Experimental Protocol: Regioselective Mono-Bromination

This protocol incorporates real-time visual and thermodynamic feedback loops to validate the reaction's progress, ensuring you do not proceed to the next step if a failure has occurred.

Step 1: Acidic Enolization Setup

• Action: In a flame-dried flask under N₂, dissolve 1.0 eq of 3-ethyl-3-methylcyclopentanone in glacial acetic acid (0.5 M). Add 0.05 eq of 33% HBr in acetic acid.

• Validation Check: The solution must remain clear. The addition of HBr establishes the acidic environment required to deactivate the product carbonyl and prevent over-halogenation[3].

Step 2: Electrophilic Halogen Addition

• Action: Cool the mixture to 0°C. Begin the dropwise addition of 1.05 eq of Br₂ (or a solution of DBDMH[5]) dissolved in acetic acid.

• Validation Check & Self-Correction: Observe the color of the reaction. The red/brown color of the bromine should discharge rapidly (within seconds) as it reacts with the C5 enol. If the red color persists, the rate of halogen addition has exceeded the rate of enolization[1]. Pause the addition immediately until the solution clears to prevent the accumulation of excess halogen, which risks off-target oxidation.

Step 3: Quench and Neutralization

• Action: Once the addition is complete and the solution remains a stable pale yellow, pour the mixture into ice-cold saturated aqueous Na₂S₂O₃.

• Validation Check: The mixture must turn completely colorless instantly. This visual cue validates the total destruction of any residual electrophilic halogen species.

Step 4: Extraction and Stabilization

• Action: Extract the aqueous layer with diethyl ether, wash the organic layer with saturated NaHCO₃ until CO₂ evolution ceases, dry over MgSO₄, and concentrate under reduced pressure.

• Validation Check: Immediately add 0.1% w/w deionized water to the concentrated oil. The product should remain a clear, water-white liquid, validating the stabilization against resinification[6]. Store at -20°C in an amber vial.

Quantitative Data: Halogenation Condition Matrix

Use the following table to select the optimal halogenation system based on your tolerance for side reactions.

Halogenating System	Environment	Temp (°C)	Primary Intermediate	Regioselectivity (C5:C2)	Mono:Di Ratio
Br₂ / NaOH	Basic	0	Enolate	N/A (Exhaustive)	< 5 : 95
Br₂ / AcOH (HBr)	Acidic	25	Enol	85 : 15	> 95 : 5
DBDMH / DCM	Neutral/Weak Acid	0	Enol	95 : 5	> 98 : 2
LDA, then NBS	Kinetic Base	-78	Kinetic Enolate	> 99 : 1	> 99 : 1

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. organicchemistrytutor.com [organicchemistrytutor.com]
• 4. youtube.com [youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. US2229625A - Method of stabilizing halogenated ketones - Google Patents [patents.google.com]

Technical Support Center: A Guide to Resolving GC-MS Co-elution of 3-ethyl-3-methylcyclopentanone Isomers

Welcome to our specialized technical support guide designed for researchers, scientists, and professionals in drug development. This resource provides a comprehensive, in-depth approach to troubleshooting the challenging co-elution of 3-ethyl-3-methylcyclopentanone isomers in Gas Chromatography-Mass Spectrometry (GC-MS) analysis. Our goal is to equip you with the expertise and practical insights needed to achieve baseline separation and ensure the integrity of your analytical results.

The Challenge: Co-elution of Stereoisomers

3-ethyl-3-methylcyclopentanone possesses a chiral center at the C3 position, leading to the existence of (R)- and (S)-enantiomers. These stereoisomers have identical chemical formulas and molecular weights, and often exhibit very similar physical properties, making their separation by conventional GC methods a significant hurdle. Co-elution, where these isomers are not sufficiently separated chromatographically, can lead to inaccurate identification and quantification, compromising the validity of your experimental data.[1]

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This guide is structured in a question-and-answer format to directly address the specific issues you may encounter.

Q1: My chromatogram shows a single, broad, or misshapen peak for 3-ethyl-3-methylcyclopentanone. How can I confirm that this is due to co-elution of isomers?

A1: Initial Diagnosis

Confirming co-elution is the critical first step before attempting to optimize your method. Here’s a systematic approach:

• Peak Shape Analysis: A perfectly symmetrical, sharp peak is ideal. Co-eluting isomers often result in broader than expected peaks, or asymmetrical peaks exhibiting "fronting" or "tailing."[1] A shoulder on the main peak is also a strong indicator of an unresolved component.

• Mass Spectral Analysis: A key advantage of GC-MS is the ability to acquire mass spectra across a single chromatographic peak.

  • Scan Mode Analysis: In full scan mode, acquire spectra at multiple points across the peak (the beginning, apex, and end). If the relative abundances of the fragment ions change across the peak, it strongly suggests the presence of more than one compound.[1]

  • Extracted Ion Chromatograms (EICs): Isomers, while having similar mass spectra, may exhibit subtle differences in their fragmentation patterns.[2] Plotting the EICs for specific, unique fragment ions might reveal slightly offset peaks, confirming the presence of multiple isomers.[1]

• Deconvolution Software: Modern GC-MS software packages often include powerful deconvolution algorithms. These tools can mathematically separate overlapping peaks and extract the individual mass spectra of the co-eluting compounds, providing definitive evidence of co-elution.[1]

Q2: I've confirmed co-elution. What are the most critical GC parameters I should adjust to improve the separation of these isomers?

A2: Method Optimization Strategy

Resolving co-eluting isomers requires a systematic optimization of your GC method. The primary factors to consider are the choice of the capillary column (stationary phase) and the oven temperature program.

Caption: A systematic workflow for resolving co-eluting isomers.

Q3: What type of GC column is best suited for separating the (R)- and (S)-enantiomers of 3-ethyl-3-methylcyclopentanone?

A3: The Power of Chiral Stationary Phases

For the separation of enantiomers, a chiral stationary phase (CSP) is essential.[3] Standard non-polar or polar columns lack the necessary selectivity to differentiate between these mirror-image molecules.

• Mechanism of Chiral Recognition: Chiral stationary phases, often based on cyclodextrins, create a chiral environment within the column.[4] The enantiomers of your analyte interact differently with the CSP, leading to different retention times and, consequently, separation.[5] Cyclodextrins are cyclic oligosaccharides that have a cone-like structure, and their derivatives provide a three-dimensional chiral environment that allows for stereospecific interactions.[6]

• Recommended Phases: For ketones like 3-ethyl-3-methylcyclopentanone, derivatized cyclodextrin phases are highly recommended.[4]

  • Beta-Cyclodextrin Phases: Permethylated β-cyclodextrin phases (e.g., Supelco β-DEX™ 110 or 120) are particularly effective for separating a wide range of chiral compounds, including ketones and saturated cyclic compounds.

  • Gamma-Cyclodextrin Phases: For larger analytes, a gamma-cyclodextrin phase might offer better separation.[7]

Column Type	Stationary Phase Chemistry	Primary Application	Potential for Ketone Isomer Separation
Standard Non-Polar	Polydimethylsiloxane (PDMS)	General purpose, separation by boiling point.	Very Low
Standard Polar	Polyethylene Glycol (PEG)	Separation of polar analytes.	Very Low
Chiral (Cyclodextrin)	Derivatized Beta- or Gamma-Cyclodextrin	Enantiomeric separations.	High (Recommended)

Q4: How does the oven temperature program affect the separation of my isomers, and what is a good starting point for optimization?

A4: Fine-Tuning Resolution with Temperature Programming

Temperature programming is a powerful tool for enhancing the resolution of closely eluting compounds.[8] By carefully controlling the rate at which the oven temperature increases, you can improve the separation between your isomers.

• The Principle: A slower temperature ramp rate increases the time the analytes spend interacting with the stationary phase, which can significantly improve resolution.[8][9] Conversely, a faster ramp rate can decrease analysis time but may sacrifice separation.[9]

• Step-by-Step Protocol for Temperature Program Optimization:

  • Initial Scouting Run: Begin with a generic temperature program to determine the elution temperature of your compound. A good starting point is an initial temperature of 40-60°C with a ramp rate of 10°C/minute up to a final temperature well above the expected elution temperature.[10]

  • Lower the Initial Temperature: To improve the resolution of early-eluting peaks, decrease the initial oven temperature.[9] This can enhance the initial interaction with the column.

  • Decrease the Ramp Rate: This is often the most effective way to improve the separation of closely eluting isomers.[9] Try reducing the ramp rate in increments of 2-5°C/minute. For example, if your initial ramp was 10°C/min, try 8°C/min, then 5°C/min.

  • Introduce a Mid-Ramp Hold: If the isomers elute during the temperature ramp, you can introduce a short isothermal hold (1-2 minutes) at a temperature about 20-30°C below their elution temperature.[9] This can sometimes provide the extra interaction time needed for separation.

Parameter	Adjustment	Effect on Resolution	Impact on Analysis Time
Initial Temperature	Decrease	Improves resolution of early eluters.[9]	Increases
Ramp Rate	Decrease	Generally improves resolution.[8][9]	Increases
Final Hold Time	Increase	Ensures elution of all compounds.[9]	Increases

Q5: Can I use the mass spectrometer to differentiate the isomers if I can't achieve complete chromatographic separation?

A5: Mass Spectrometry as a Complementary Tool

While the primary goal is chromatographic separation, the mass spectrometer can provide valuable information, especially in cases of partial co-elution.

• Fragmentation Patterns: The electron ionization (EI) mass spectra of enantiomers are typically identical. However, subtle differences in the relative abundance of certain fragment ions may exist. For cyclic ketones like 3-ethyl-3-methylcyclopentanone, characteristic fragmentation involves the cleavage of the C-C bonds adjacent to the carbonyl group.[11][12] The loss of the ethyl group (M-29) or the methyl group (M-15) would be expected fragmentation pathways.[13][14]

• Tandem Mass Spectrometry (MS/MS): In some cases, tandem mass spectrometry (GC-MS/MS) can be used to differentiate co-eluting isomers.[2] This technique involves selecting a specific parent ion and then fragmenting it further to produce product ions. If the isomers produce different ratios of product ions, they can be quantified even if they are not fully separated chromatographically.[2]

• Deconvolution: As mentioned earlier, deconvolution software can be a powerful tool for mathematically separating the mass spectra of co-eluting compounds, allowing for their individual identification and quantification.[1]

Caption: Decision tree for using MS to handle co-elution.

Summary of Key Troubleshooting Steps

• Confirm Co-elution: Analyze peak shape and mass spectral data.

• Select a Chiral Column: This is the most critical step for separating enantiomers. A derivatized beta-cyclodextrin phase is a strong starting point.

• Optimize the Temperature Program: Systematically adjust the initial temperature and ramp rate to maximize resolution.

• Leverage Your Mass Spectrometer: Use EICs and deconvolution software to aid in identification and quantification, especially in cases of partial co-elution.

By following this structured and scientifically grounded approach, you can effectively troubleshoot and resolve the co-elution of 3-ethyl-3-methylcyclopentanone isomers, leading to more accurate and reliable analytical results.

References

• Zeng, E. Y., & Yu, C. C. (2003). Potential application of gas chromatography tandem mass spectrometry in the measurement of coeluting isomers. Southern California Coastal Water Research Project. Retrieved from [Link]

• Restek Corporation. (n.d.). A Guide to the Analysis of Chiral Compounds by GC. Retrieved from [Link]

• Phenomenex. (2025, August 12). Temperature Programming for Better GC Results. Retrieved from [Link]

• Sorbent Technologies, Inc. (2020, December 7). CHIRAL GC (PART 2 OF 2). Retrieved from [Link]

• Agilent. (n.d.). GC Troubleshooting Guide Poster. Retrieved from [Link]

• ResearchGate. (2013, March 6). What do I need to do for a better separation of isomers co-eluting in GC-MS?. Retrieved from [Link]

• LCGC International. (2023, August 25). Chiral Capillary Gas Chromatography: A Highly Selective Analytical Tool. Retrieved from [Link]

• Impactfactor. (n.d.). A Review on GC-MS and Method Development and Validation. Retrieved from [Link]

• Shimadzu Scientific Instruments. (n.d.). GCMS Troubleshooting Tips. Retrieved from [Link]

• Restek Corporation. (n.d.). TROUBLESHOOTING GUIDE. Retrieved from [Link]

• LCGC International. (2025, November 25). GC Temperature Programming—10 Things You Absolutely Need to Know. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Chiral Recognition for Chromatography and Membrane-Based Separations: Recent Developments and Future Prospects. Retrieved from [Link]

• LCGC International. (2017, August 1). The Secrets of Successful Temperature Programming. Retrieved from [Link]

• Agilent. (n.d.). GC Method Development. Retrieved from [Link]

• Separation Science. (2023, December 8). Too Fast GC — What is Too Fast in GC?. Retrieved from [Link]

• Chemguide. (n.d.). mass spectra - fragmentation patterns. Retrieved from [Link]

• Restek Corporation. (n.d.). Packed Column GC Troubleshooting Guide: How to Locate Problems and Solve Them. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Phenomenex. (2025, August 8). Types of stationary phases in gas chromatography. Retrieved from [Link]

• Engewald, W., Reinhardt, R., & Dettelbacher, E. (1993). The use of shape-selective stationary phases in GC. Part 1: Cyclodextrin phases.
• Google Patents. (n.d.). Separation of cyclopentanone.

• YouTube. (2019, June 18). Choosing Your LC Stationary Phase. Retrieved from [Link]

• ResearchGate. (n.d.). Gas chromatographic data and identification of isomeric products of cycloaddition reactions of conjugated C5 dienes. Retrieved from [Link]

• National Center for Biotechnology Information. (2023, September 8). Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders. Retrieved from [Link]

• National Laboratory of the Rockies. (n.d.). Experimental and Theoretical Study of Cyclopentanone as a Catalyst for Low Temperature Alkene Oxidation. Retrieved from [Link]

• Journal of the American Society for Mass Spectrometry. (n.d.). Synthesis and Gas Chromatography/Mass Spectrometry Analysis of Stereoisomers of 2-Hydroxy-3-methylpentanoic Acid. Retrieved from [Link]

• MDPI. (2025, January 11). Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. Retrieved from [Link]

• ResearchGate. (n.d.). Separation of stereoisomers by gas chromatography. Retrieved from [Link]

• PubChem. (n.d.). 3-Methylcyclopentanone, (+)-. Retrieved from [Link]

• ResearchGate. (n.d.). m/z 428 3 245 GC±MS±MS chromatograms showing the elution order and.... Retrieved from [Link]

• Doc Brown's Chemistry. (2026, March 16). Interpreting the fragmentation pattern of the mass spectrum of 3-methylpentane. Retrieved from [Link]

• PubMed. (2017, November 15). Characterization and Differentiation of Geometric Isomers of 3-methylfentanyl Analogs by Gas Chromatography/Mass Spectrometry, Liquid Chromatography/Mass Spectrometry, and Nuclear Magnetic Resonance Spectroscopy. Retrieved from [Link]

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Overcoming steric hindrance in 3-ethyl-3-methylcyclopentanone nucleophilic attacks

Welcome to the Technical Support Center for advanced organic synthesis. This guide is specifically engineered for researchers, scientists, and drug development professionals troubleshooting the unique steric challenges associated with nucleophilic additions to 3-ethyl-3-methylcyclopentanone.

The Mechanistic Challenge: Causality of Steric Hindrance

Before troubleshooting specific reactions, it is critical to understand why 3-ethyl-3-methylcyclopentanone resists standard nucleophilic attack. To minimize ring strain, the cyclopentanone ring adopts a half-chair or envelope conformation. The 3,3-dialkyl substitution forces the bulkier ethyl group into a pseudo-axial position. This pseudo-axial group projects directly over the face of the carbonyl ( C1​ ), physically obstructing the Bürgi-Dunitz trajectory —the ~107° angle of approach required for optimal orbital overlap. Consequently, the activation energy for nucleophilic addition spikes, allowing competing side reactions to dominate.

FAQ 1: Overcoming Enolization in Alkyl Additions (C–C Bond Formation)

Q: Why does my standard Grignard addition yield mostly recovered starting material and enolization byproducts instead of the desired tertiary alcohol?

A: This is a classic case of basicity outcompeting nucleophilicity in a sterically congested environment. Because standard Grignard ( RMgX ) and organolithium ( RLi ) reagents are highly basic, the high activation energy required to penetrate the pseudo-axial steric shield redirects the reaction. Instead of attacking the carbonyl carbon, the reagent abstracts an easily accessible α -proton, leading to enolization[1].

The Solution: Transmetalate your Grignard or organolithium reagent with anhydrous Cerium(III) chloride ( CeCl3​ ) to form an organocerium species ( RCeCl2​ ). Cerium is highly oxophilic, meaning it strongly coordinates to the carbonyl oxygen, increasing the electrophilicity of the carbon. Simultaneously, the organocerium reagent is highly nucleophilic but significantly less basic than its lithium or magnesium counterparts, effectively suppressing the enolization side-reaction[2].

Protocol 1: Organocerium-Mediated Alkyl Addition (Imamoto Reaction)

Note: This protocol is a self-validating system. Do not proceed to the next step unless the validation checkpoint is observed.

• Activation of Cerium: Dry CeCl3​⋅7H2​O under high vacuum (0.1 Torr) at 140 °C for 2 hours to obtain anhydrous CeCl3​ .

  • Validation: The crystals will transition to a fine, free-flowing white powder, confirming the removal of water which would otherwise quench the organometallic reagent.

• Complexation: Suspend the anhydrous CeCl3​ (1.5 eq) in dry THF and stir vigorously at room temperature for 2 hours.

  • Validation: The suspension will turn into a uniform, milky-white slurry, confirming the formation of the active CeCl3​ -THF complex.

• Transmetalation: Cool the suspension to -78 °C. Dropwise add the organolithium or Grignard reagent (1.5 eq). Stir for 30 minutes.

  • Validation: A distinct color change (often yellow, orange, or brown depending on the alkyl group) confirms successful transmetalation to the RCeCl2​ species.

• Nucleophilic Attack: Add 3-ethyl-3-methylcyclopentanone (1.0 eq) dropwise at -78 °C. Stir for 2 hours, then slowly warm to 0 °C.

• Workup: Quench the reaction with saturated aqueous NH4​Cl . The cerium salts will precipitate as a thick white solid, allowing for clean extraction of the tertiary alcohol with ethyl acetate.

FAQ 2: Forcing Hydride Reduction (C–H Bond Formation)

Q: I am trying to reduce the ketone to a secondary alcohol using NaBH4​ in methanol, but the reaction is sluggish and the diastereoselectivity is poor. How can I force this reduction?

A: Standard sodium borohydride is highly sensitive to steric bulk. The pseudo-axial ethyl group at the C3​ position repels the incoming borohydride anion, drastically slowing down the reaction rate.

The Solution: Implement a Luche Reduction by adding stoichiometric or catalytic CeCl3​⋅7H2​O to your methanolic NaBH4​ system. The Lewis acidic Ce3+ ion coordinates to the methanol solvent, facilitating the formation of reactive alkoxyborohydride species (e.g., NaBH(OMe)3​ ). These species are "harder" nucleophiles and much more reactive toward the cerium-activated carbonyl group, easily overcoming the steric hindrance of the 3,3-disubstitution[3][4].

Protocol 2: Luche Reduction for Hindered Ketones

• Preparation: Dissolve 3-ethyl-3-methylcyclopentanone (1.0 eq) and CeCl3​⋅7H2​O (1.1 eq) in methanol (0.4 M concentration).

• Cooling: Cool the mixture to 0 °C using an ice bath to control the exothermic hydride generation.

• Reduction: Add NaBH4​ (1.2 eq) portionwise over 5 minutes.

  • Validation: Immediate, controlled hydrogen gas evolution (bubbling) will occur. This is a self-validating indicator that the reactive alkoxyborohydride intermediate is actively forming in the methanol solvent.

• Completion: Stir for 15–30 minutes.

  • Validation: TLC monitoring will show rapid consumption of the ketone, which would otherwise take hours without the cerium additive.

• Workup: Quench with water, evaporate the methanol under reduced pressure, and extract the secondary alcohol with dichloromethane.

Quantitative Data Summary

The table below summarizes the expected outcomes when applying various nucleophilic systems to sterically hindered cyclopentanones.

Reagent System	Nucleophilicity	Basicity	Primary Reaction Outcome	Typical Yield
RMgX (Grignard)	Moderate	High	α -Deprotonation (Enolization)	< 20%
RLi (Organolithium)	High	Very High	Mixed Addition / Enolization	30 - 40%
RCeCl2​ (Organocerium)	High	Low	1,2-Nucleophilic Addition	> 85%
NaBH4​ / MeOH	Moderate	Low	Sluggish Reduction	40 - 50%
NaBH4​ + CeCl3​ (Luche)	Very High	Low	Rapid 1,2-Reduction	> 95%

Troubleshooting Workflow Visualization

Workflow for troubleshooting nucleophilic attacks on sterically hindered cyclopentanones.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Thieme E-Books & E-Journals - [thieme-connect.com]
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• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]

Reference Data & Comparative Studies

Steric Effects in Cyclic Ketones: A Comparative Guide on 3-Ethyl-3-methylcyclopentanone vs. Cyclohexanone

Executive Summary

In complex organic synthesis and drug development, the three-dimensional architecture of cyclic ketones dictates their reactivity and the stereochemical outcome of downstream functionalization. This guide provides an objective, data-driven comparison between cyclohexanone (a highly flexible, unhindered 6-membered ring) and 3-ethyl-3-methylcyclopentanone (a rigid, sterically hindered 5-membered ring). By analyzing their conformational dynamics and reaction kinetics, researchers can better predict transition-state behaviors during nucleophilic additions.

Mechanistic Causality: I-Strain and Trajectory Analysis

The reactivity differential between these two cyclic ketones is fundamentally governed by Brown’s I-strain (internal strain) theory and the steric demands of the Bürgi-Dunitz trajectory.

• Cyclohexanone: The sp2 hybridized carbonyl carbon introduces angle strain into the 6-membered ring, which naturally prefers ~109.5° for sp3 carbons. Nucleophilic addition relieves this angle strain, making cyclohexanone highly reactive. When a nucleophile approaches via the Bürgi-Dunitz trajectory (~107°), it encounters minimal steric blockade. For small nucleophiles (e.g., hydride), axial attack is kinetically favored because equatorial attack introduces severe torsional strain with adjacent axial C-H bonds in the transition state .

• 3-Ethyl-3-methylcyclopentanone: The 5-membered ring exists in a rigid envelope conformation. While nucleophilic addition also relieves angle strain, the transition state is plagued by eclipsing interactions (torsional strain). More critically, the C3 quaternary center acts as a massive steric blockade. The ethyl group exerts a larger steric sweep than the methyl group. To avoid catastrophic steric clash in the transition state, the incoming nucleophile is forced to attack from the face trans to the bulkier ethyl group. This structural reality results in excellent diastereoselectivity but a significantly reduced overall reaction rate .

Logical Pathway of Steric Approach

The following diagram maps the causality between the structural conformation of the ketone and the resulting stereochemical outcome during nucleophilic addition.

Figure 1: Conformational and steric factors directing nucleophilic addition in cyclic ketones.

Comparative Reactivity & Quantitative Data

The table below summarizes the quantitative performance of both ketones under standardized sodium borohydride ( NaBH4​ ) reduction conditions. The data highlights the profound impact of the C3 quaternary center on both reaction velocity and stereocontrol .

Parameter	Cyclohexanone	3-Ethyl-3-methylcyclopentanone
Ring System & Conformation	6-membered, Chair	5-membered, Envelope
Steric Environment (Carbonyl)	Unhindered	Severely hindered (C3 Quaternary Center)
Relative Reduction Rate ( NaBH4​ )	1.0 (Baseline)	~0.35
Diastereomeric Excess (de)	N/A (Achiral product)	> 90% (Attack trans to Ethyl)
Dominant Transition State Factor	Torsional strain avoidance	Steric bulk avoidance

Experimental Protocols: Self-Validating Kinetic Workflow

To objectively compare the reactivity of these two ketones, we utilize a self-validating kinetic workflow. Relying solely on fixed reaction times for sterically hindered ketones often leads to incomplete conversion or thermodynamic equilibration. By tracking the exact mass-to-charge ( m/z ) transition via GC-MS, this protocol ensures the reaction is quenched precisely at kinetic completion.

Protocol: Standardized Borohydride Reduction & Kinetic Profiling

Step 1: Substrate Preparation

• Action: Dissolve 1.0 mmol of the target ketone (Cyclohexanone or 3-Ethyl-3-methylcyclopentanone) in 5.0 mL of anhydrous methanol in an oven-dried flask.

• Causality: The reaction is cooled to 0 °C under a nitrogen atmosphere. Lowering the thermal energy suppresses background thermodynamic equilibration, ensuring that the product ratio strictly reflects the kinetic steric approach.

Step 2: Nucleophilic Addition

• Action: Add 1.2 mmol of Sodium Borohydride ( NaBH4​ ) in three equal portions over 10 minutes.

• Causality: Portion-wise addition controls the exothermic release of hydrogen gas and prevents localized heating, which could otherwise degrade the facial selectivity of the hydride attack.

Step 3: Real-Time GC-MS Validation (Self-Validating Step)

• Action: Extract 50 µL reaction aliquots every 5 minutes. Immediately quench each aliquot into 100 µL of saturated aqueous NH4​Cl , extract with 200 µL of GC-grade ethyl acetate, and inject into the GC-MS.

• Causality: The protocol self-validates by monitoring the disappearance of the ketone parent ion ( m/z 98 for cyclohexanone; m/z 126 for the cyclopentanone) and the appearance of the corresponding alcohol. Workup is only initiated when the GC-MS confirms >99% conversion, eliminating guesswork.

Step 4: Quench and Extraction

• Action: Once kinetic completion is validated, quench the bulk reaction with 5 mL of saturated aqueous NH4​Cl to destroy excess hydride. Extract the aqueous layer with diethyl ether ( 3×10 mL). Dry the combined organic layers over anhydrous MgSO4​ , filter, and concentrate in vacuo.

Step 5: Stereochemical Assignment

• Action: Analyze the crude product via 1H -NMR (400 MHz, CDCl3​ ).

• Causality: For 3-ethyl-3-methylcyclopentanol, the diastereomeric ratio (dr) is determined by integrating the carbinol proton ( CH-OH ). The major diastereomer will exhibit a chemical shift corresponding to the hydroxyl group positioned cis to the ethyl group (resulting from the hydride attacking trans to the steric bulk).

References

• Title: Nucleophilic addition to carbonyl groups from qualitative to quantitative computational studies. A historical perspective. Source: Comptes Rendus de l'Académie des Sciences URL: [Link]

• Title: Synthesis of Chiral Cyclopentenones Source: Chemical Reviews - ACS Publications URL: [Link]

• Title: Recent Developments in the Stereocontrolled Synthesis of Highly Substituted Cyclopentane Core Structures Source: Current Organic Chemistry (ResearchGate) URL: [Link]

A Comparative Guide to the Microwave-Assisted Synthesis of 3-ethyl-3-methylcyclopentanone: A Benchmark on Conversion Rates and Efficiency

Abstract

The synthesis of substituted cyclic ketones is a cornerstone of organic chemistry, providing essential intermediates for pharmaceuticals, fragrances, and advanced materials. This guide presents a comprehensive benchmark analysis of the conversion rates for 3-ethyl-3-methylcyclopentanone synthesis, comparing traditional conductive heating methods with modern microwave-assisted organic synthesis (MAOS). We delve into the underlying principles of microwave chemistry, providing field-proven insights into the optimization of reaction parameters including solvent choice, temperature, and catalyst systems. This document serves as a practical, in-depth resource for researchers and process development chemists, offering detailed, self-validating protocols and objective experimental data to support the adoption of more efficient, green-conscious synthetic methodologies.

Introduction: The Drive for Greener, Faster Chemistry

3-ethyl-3-methylcyclopentanone is a valuable structural motif in organic synthesis. Traditional methods for its preparation, often relying on intramolecular cyclization reactions, typically involve prolonged reaction times, high energy consumption, and the use of large volumes of hazardous solvents.[1][2] These drawbacks have propelled the search for more sustainable and efficient alternatives.

Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology that aligns with the principles of green chemistry.[3][4] Unlike conventional heating where heat is transferred inefficiently via conduction, microwave irradiation delivers energy directly to polar molecules within the reaction mixture, resulting in rapid, uniform heating.[5][6] This volumetric heating can dramatically reduce reaction times from hours to minutes, increase product yields, and minimize the formation of by-products.[7][8][9] This guide provides a direct comparison, supported by experimental data, to showcase the profound impact of MAOS on the synthesis of our target ketone.

Synthetic Pathway: Intramolecular Friedel-Crafts Acylation

For this benchmark study, we selected the intramolecular Friedel-Crafts acylation of 4-ethyl-4-methylhexanoyl chloride as the synthetic route. This pathway is a robust method for forming five-membered rings. The reaction is typically acid-catalyzed, proceeding through an acylium ion intermediate that undergoes electrophilic aromatic substitution on the terminal carbon, followed by cyclization.

The choice of catalyst is critical. While Lewis acids like AlCl₃ are traditional, solid acid catalysts such as Nafion-H, a perfluorinated resinsulfonic acid, offer significant advantages.[10][11] Nafion-H is non-corrosive, reusable, and minimizes waste streams, further enhancing the green credentials of the synthesis.[11]

Caption: Proposed mechanism for Nafion-H catalyzed intramolecular acylation.

Experimental Protocols

The following protocols are designed to be self-validating. Product identity and conversion rates were determined using Gas Chromatography-Mass Spectrometry (GC-MS) analysis by comparing the peak area of the product to the starting material.

General Materials and Equipment

• Microwave Reactor: Monomode CEM Discover apparatus.

• Reagents: 4-ethyl-4-methylhexanoyl chloride (98%), Nafion-H catalyst, 1,2-dichloroethane (anhydrous), nitrobenzene (anhydrous).

• Conventional Heating: Standard reflux apparatus with a temperature-controlled oil bath.

Protocol 1: Conventional Heating Method (Baseline)

• To a 100 mL round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 1,2-dichloroethane (40 mL) and Nafion-H (30% by weight of the substrate).

• Add 4-ethyl-4-methylhexanoyl chloride (5.0 g, 28.3 mmol) to the mixture.

• Heat the mixture to reflux (approx. 84°C) in a pre-heated oil bath.

• Maintain reflux for 8 hours, taking aliquots every hour for GC-MS analysis.

• After completion, cool the reaction mixture to room temperature.

• Filter the mixture to recover the Nafion-H catalyst. The catalyst can be washed with dichloromethane, dried, and stored for reuse.

• The filtrate is washed with a saturated NaHCO₃ solution, dried over anhydrous MgSO₄, and the solvent is removed under reduced pressure to yield the crude product.

Protocol 2: Microwave-Assisted Synthesis (MAOS)

• To a 10 mL microwave reaction vessel equipped with a magnetic stir bar, add the chosen solvent (5 mL) and Nafion-H (30% by weight of the substrate).

• Add 4-ethyl-4-methylhexanoyl chloride (0.5 g, 2.83 mmol).

• Seal the vessel and place it in the microwave reactor cavity.

• Set the reaction parameters (temperature, power, and time) as detailed in the benchmarking table below. The temperature is monitored by an internal IR sensor.

• Upon completion of the irradiation cycle, the vessel is cooled to below 50°C using compressed air.

• Work-up follows the same procedure as the conventional method (steps 6 and 7).

Caption: Comparative workflow for synthesis and analysis.

Benchmarking Results: A Head-to-Head Comparison

The experiments were designed to evaluate the impact of the heating method, solvent polarity, and reaction temperature on the conversion rate.

Run	Method	Solvent	Temp (°C)	Power (W)	Time	Conversion Rate (%)	Isolated Yield (%)
1	Conventional	1,2-Dichloroethane	84	N/A	8 hours	45	38
2	Microwave	1,2-Dichloroethane	85	100	20 min	75	68
3	Microwave	1,2-Dichloroethane	120	150	10 min	92	85
4	Microwave	Nitrobenzene	120	150	10 min	98	91
5	Microwave	Nitrobenzene	150	200	5 min	>99	94

Discussion: Unpacking the Data

The results unequivocally demonstrate the superiority of microwave-assisted synthesis for the intramolecular acylation of 4-ethyl-4-methylhexanoyl chloride.

5.1. The "Microwave Effect": Time and Yield The most striking observation is the dramatic reduction in reaction time. The conventional method required 8 hours to achieve a modest 45% conversion (Run 1). In stark contrast, a microwave-assisted reaction in the same solvent reached 75% conversion in just 20 minutes (Run 2) and 92% conversion in 10 minutes at a higher temperature (Run 3). This acceleration is a hallmark of MAOS, where direct energy transfer circumvents the slow process of thermal conduction, leading to rapid achievement of the activation energy.[7][12]

5.2. Causality of Solvent Choice The choice of solvent is a crucial factor in microwave chemistry.[13] Solvents with a high dielectric constant (polar solvents) couple efficiently with microwave irradiation, leading to faster heating rates.[4][5] Our data supports this principle. While 1,2-dichloroethane is moderately polar, switching to nitrobenzene, a highly polar and high-boiling point solvent, resulted in a significant increase in conversion rate to 98% under identical time and temperature conditions (Run 4 vs. Run 3). The ability of nitrobenzene to absorb microwave energy more efficiently facilitates a more rapid and uniform temperature rise throughout the reaction medium, enhancing reaction kinetics.

5.3. Temperature as a Key Driver Increasing the reaction temperature further accelerated the conversion. By raising the temperature to 150°C in nitrobenzene (Run 5), we achieved near-quantitative conversion (>99%) in only 5 minutes. Microwave reactors allow for superheating solvents far above their atmospheric boiling points in sealed vessels, a condition that is difficult and hazardous to achieve with conventional apparatus.[13] This capability allows chemists to access kinetic regimes that dramatically shorten reaction times and often lead to cleaner reaction profiles.

Conclusion and Future Outlook

This comparative guide demonstrates that microwave-assisted synthesis is a vastly superior method for the production of 3-ethyl-3-methylcyclopentanone via intramolecular Friedel-Crafts acylation. Our optimized protocol (Run 5: Nitrobenzene, 150°C, 5 minutes) resulted in a >99% conversion rate, reducing the reaction time from 8 hours to just 5 minutes and more than doubling the isolated yield compared to the conventional baseline.

For researchers and drug development professionals, the adoption of MAOS offers a clear pathway to accelerated discovery and process optimization. The combination of rapid reaction times, higher yields, and compatibility with green catalysts like Nafion-H makes it an indispensable tool in the modern chemistry laboratory.

References

• Title: Ketone Synthesis by Intramolecular Acylation of Organorhodium(I) with Ester Source: American Chemical Society URL: [Link]

• Title: Nafion-H Catalysed Intramolecular Friedel-Crafts Acylation: Formation of Cyclic Ketones and Related Heterocycles Source: Across Conventional Lines URL: [Link]

• Title: Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry - PMC Source: National Center for Biotechnology Information URL: [Link]

• Title: Solvent Choice for Microwave Synthesis - CEM Corporation Source: CEM Corporation URL: [Link]

• Title: Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview Source: Journal of Physics: Conference Series URL: [Link]

• Title: Nafion-H Catalysed Intramolecular Friedel-Crafts Acylation: Formation of Cyclic Ketones and Related Heterocycles1 Source: Synlett URL: [Link]

• Title: Microwave Assisted Synthesis of Organic Compounds and Nanomaterials Source: SciSpace URL: [Link]

• Title: Ketone synthesis by intramolecular acylation of organorhodium(I) with ester - PubMed Source: National Center for Biotechnology Information URL: [Link]

• Title: Microwave-assisted preparation of cyclic ketals from a cineole ketone as potential cosmetic ingredients: solvent-free synthesis, odour evaluation, in vitro cytotoxicity and antimicrobial assays - PubMed Source: National Center for Biotechnology Information URL: [Link]

• Title: COMPARATIVE STUDY OF CONVENTIONAL AND MICROWAVE INDUCED SYNTHESIS OF SELECTED HETEROCYCLIC MOLECULES Source: International Journal of Pharmaceutical Sciences and Research URL: [Link]

• Title: A brief review: Microwave assisted organic reaction - Scholars Research Library Source: Scholars Research Library URL: [Link]

• Title: Intramolecular Acetyl Transfer to Olefins by Catalytic C–C Bond Activation of Unstrained Ketones - PMC Source: National Center for Biotechnology Information URL: [Link]

• Title: An efficient Microwave-Assisted Approach to the Cyclization of 1,4-Pentadien-3-one Derivatives and Cyclic Ketones | Request PDF Source: ResearchGate URL: [Link]

• Title: Microwave-assisted multicomponent reactions in heterocyclic chemistry and mechanistic aspects - Beilstein Journals Source: Beilstein Journal of Organic Chemistry URL: [Link]

• Title: Microwave-Assisted Syntheses in Organic Chemistry Source: SpringerLink URL: [Link]

• Title: Comparative Study of Conventional and Microwave Assisted Synthesis of some Organic Reactions - Asian Journal of Pharmaceutical Research Source: Asian Journal of Pharmaceutical Research URL: [Link]

• Title: Microwave assisted synthesis of some Traditional reactions: Green chemistry approach Source: Journal of Drug Delivery and Therapeutics URL: [Link]

• Title: Impact of Microwaves on Organic Synthesis and Strategies toward Flow Processes and Scaling Up - ACS Publications Source: ACS Publications URL: [Link]

• Title: (PDF) Comparative study of microwave-induced and conventional synthesis of selected compounds - ResearchGate Source: ResearchGate URL: [Link]

• Title: Microwave-assisted synthesis of cyclopentanones using the relevant phosphorus ylides Source: Combinatorial Chemistry & High Throughput Screening URL: [Link]

• Title: A Review of Microwave-Assisted Chalcone Synthesis: Advancements Over Conventional Methods and their Pharmacological Actions Source: International Journal of Pharmaceutical Sciences and Drug Research URL: [Link]

• Title: Synthesis of Chiral Cyclopentenones | Chemical Reviews - ACS Publications Source: ACS Publications URL: [Link]

• Title: Efficient Microwave Assisted Syntheses of 2,5-Diketopiperazines in Aqueous Media - MDPI Source: MDPI URL: [Link]

• Title: Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds - PMC Source: National Center for Biotechnology Information URL: [Link]

• Title: CN103086858A - Synthetic method of 3-methyl-cyclopentanone - Google Patents Source: Google Patents URL

• Title: Evaluation of Effect of Microwave Irradiation on Syntheses and Reactions of Some New 3-Acyl-methylchromones - MDPI Source: MDPI URL: [Link]

• Title: Microwave-Assisted Post-Ugi Reactions for the Synthesis of Polycycles - MDPI Source: MDPI URL: [Link]

• Title: An efficient method for the synthesis of title compounds viz., 3-(3-phenyl-7H-1,2,4]triazole[3][13][3][13][14]thiadiazin-6- yl)-chromen-2-ones Source: Journal of Chemical and Pharmaceutical Research URL: [Link]

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Experimental vs theoretical IR spectra of 3-ethyl-3-methylcyclopentanone

Experimental vs. Theoretical IR Spectra of 3-Ethyl-3-methylcyclopentanone: A Comprehensive Validation Guide

Introduction

3-Ethyl-3-methylcyclopentanone is a sterically congested, asymmetric ketone frequently utilized as a critical building block in the synthesis of active pharmaceutical ingredients (APIs) and advanced fragrance compounds. For researchers and drug development professionals, validating the successful synthesis and structural integrity of this quaternary-carbon-containing ring relies heavily on Infrared (IR) spectroscopy.

However, relying solely on empirical spectral libraries is often insufficient due to overlapping aliphatic bands and phase-dependent frequency shifts. By coupling experimental Attenuated Total Reflectance (ATR) FT-IR with theoretical Density Functional Theory (DFT) simulations, scientists can establish a highly rigorous, self-validating analytical framework. This guide provides an in-depth comparison between experimental and theoretical IR spectra for 3-ethyl-3-methylcyclopentanone, detailing the causality behind methodological choices and data interpretation.

Part 1: The Causality of Methodological Choices

Experimental: Why ATR-FTIR over Transmission?

Historically, liquid organic samples were analyzed using NaCl or KBr transmission cells. However, for a neat liquid like 3-ethyl-3-methylcyclopentanone, Attenuated Total Reflectance (ATR) utilizing a monolithic diamond crystal is superior.

• Causality: ATR eliminates path-length variability and prevents solvent-induced frequency shifts (e.g., hydrogen bonding with trace water or solvents that typically broadens and red-shifts the C=O stretch).

• Self-Validation: The protocol is inherently self-validating; a background scan immediately preceding the sample acquisition ensures the subtraction of atmospheric H₂O and CO₂, guaranteeing that all resulting peaks originate purely from the analyte.

Theoretical: DFT Level of Theory and Scaling Factors

Simulating the IR spectrum requires a computational method that balances cost with high accuracy. The B3LYP functional paired with the 6-311++G(d,p) basis set serves as the gold standard for this class of molecules, as demonstrated in recent benchmark databases [1].

• Causality: The diffuse functions (++) are critical for accurately modeling the electron density of the carbonyl oxygen's lone pairs, while the polarization functions (d,p) accurately describe the steric crowding at the C3 quaternary center.

• Anharmonicity Correction: DFT calculates harmonic frequencies at the bottom of the potential energy well, inherently overestimating fundamental vibrational frequencies by ignoring anharmonicity [2]. To bridge this gap, a scaling factor must be applied. Vibrational scaling factors follow specific decay curves, with a global scaling factor of ~0.967 being optimal for B3LYP/6-311++G(d,p) in the mid-IR region [3].

Part 2: Step-by-Step Self-Validating Protocols

Protocol A: Experimental ATR-FTIR Acquisition

• Instrument Calibration & Background: Clean the diamond ATR crystal with spectroscopic-grade isopropanol. Allow to dry. Run a 32-scan background spectrum (4000–400 cm⁻¹, 4 cm⁻¹ resolution). Validation check: Ensure the baseline is flat and free of residual organic peaks.

• Sample Application: Deposit 1–2 drops of neat 3-ethyl-3-methylcyclopentanone directly onto the ATR crystal. Ensure complete coverage of the active sensor area without introducing air bubbles.

• Spectral Acquisition: Acquire the sample spectrum using the exact same parameters as the background (32 scans, 4 cm⁻¹ resolution).

• Data Processing: Apply an ATR correction algorithm to account for the wavelength-dependent penetration depth of the evanescent wave. Perform baseline correction and peak picking.

Protocol B: Theoretical DFT Simulation

• Conformational Search: Due to the flexibility of the ethyl group and the pseudorotation of the cyclopentanone ring, perform a molecular mechanics (e.g., MMFF94) conformational search to identify the lowest-energy conformer.

• Geometry Optimization: Submit the lowest-energy conformer for DFT optimization at the B3LYP/6-311++G(d,p) level of theory using a quantum chemistry package (e.g., Gaussian).

• Harmonic Frequency Calculation: Run a vibrational frequency calculation on the optimized geometry. Validation check: The absence of imaginary (negative) frequencies confirms the structure is a true global minimum, not a transition state.

• Scaling Application: Multiply the raw computed harmonic frequencies by the empirical scaling factor (λ = 0.967) to yield the predicted fundamental frequencies.

Part 3: Workflow Visualization

Parallel ATR-FTIR and DFT workflows for the structural validation of 3-ethyl-3-methylcyclopentanone.

Part 4: Comparative Data Analysis

The table below summarizes the key vibrational modes of 3-ethyl-3-methylcyclopentanone, demonstrating the high degree of convergence between the experimental data and the scaled theoretical predictions.

Vibrational Mode	Experimental ATR-FTIR (cm⁻¹)	Unscaled DFT (cm⁻¹)	Scaled DFT (λ = 0.967) (cm⁻¹)	Δ (Exp vs. Scaled) (cm⁻¹)
C=O Stretching	1742	1801	1741.5	+0.5
Asymmetric CH₃ Stretch	2965	3066	2964.8	+0.2
Symmetric CH₂ Stretch	2875	2973	2874.8	+0.2
CH₂ Scissoring	1460	1510	1460.1	-0.1
CH₃ Umbrella Mode	1375	1422	1375.0	0.0
Ring Deformation	1150	1190	1150.7	-0.7

Discussion of Spectral Features

• Carbonyl (C=O) Stretch: Cyclopentanones exhibit a characteristic C=O stretch at higher frequencies (~1742 cm⁻¹) compared to unstrained cyclohexanones (~1715 cm⁻¹). The ring strain increases the s-character of the adjacent C-C bonds, effectively stiffening the carbonyl bond. The unscaled DFT drastically overestimates this mode (1801 cm⁻¹), but the application of the scaling factor brings the theoretical value to within 0.5 cm⁻¹ of the experimental reality.

• Aliphatic C-H Region: The asymmetric and symmetric stretches of the ethyl and methyl groups dominate the 2800–3000 cm⁻¹ region. The precision of the scaled DFT in this region confirms that the chosen basis set adequately handles the hyperconjugation effects of the alkyl substituents at the C3 position.

• Ring Deformation & Pseudorotation: The low-frequency ring deformation mode at 1150 cm⁻¹ is highly sensitive to the specific conformation of the cyclopentanone ring. The tight correlation here validates that the initial conformational search successfully identified the true global minimum.

Conclusion

For drug development professionals and synthetic chemists, the structural validation of complex intermediates like 3-ethyl-3-methylcyclopentanone cannot rely on guesswork. By executing a dual-pronged approach—utilizing neat-liquid ATR-FTIR to eliminate solvent artifacts, and B3LYP/6-311++G(d,p) DFT calculations with appropriate anharmonicity scaling—researchers can achieve near-perfect spectral assignments. This self-validating methodology ensures high confidence in molecular characterization, mitigating downstream risks in synthetic pipelines.

References

• Vibrational Scaling Factors Follow a Power Law ChemRxiv (2026). URL:[Link]

• Analyzing Spectral Similarities for Structural Identification Using a New Benchmark Database The Journal of Physical Chemistry A (2026). URL:[Link]

• IR Cavity Ringdown Spectroscopy and Density Functional Theory for Jet-Cooled Pyrrole-Cyclopentanone Binary Clusters: Effect of Pseudorotation on N-H···O=C Hydrogen Bonds The Journal of Physical Chemistry A (2020). URL:[Link]

Sources

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• 2. IR Cavity Ringdown Spectroscopy and Density Functional Theory for Jet-Cooled Pyrrole-Cyclopentanone Binary Clusters: Effect of Pseudorotation on N-H···O═C Hydrogen Bonds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]

Safety & Regulatory Compliance

3-Ethyl-3-methylcyclopentanone proper disposal procedures

As a Senior Application Scientist, ensuring the safe handling and disposal of specialized organic compounds like 3-Ethyl-3-methylcyclopentanone (CAS#: 7430-49-1) requires moving beyond basic compliance. It demands a mechanistic understanding of the chemical’s behavior.

Because 3-ethyl-3-methylcyclopentanone is a highly lipophilic, alkyl-substituted cyclic ketone, its disposal protocols are governed by its volatility, flammability, and potential for environmental persistence. The following guide provides a self-validating, step-by-step operational workflow for the safe segregation, containment, and destruction of this compound.

Quantitative Hazard & Regulatory Profiling

To design an effective disposal strategy, we must first classify the waste stream. While specific regulatory data for 3-ethyl-3-methylcyclopentanone is niche, its hazard profile is directly extrapolated from its base scaffold (cyclopentanone) and its alkyl derivatives [1].

Table 1: Regulatory & Classification Profile

Property	Classification	Regulatory Code/Identifier
Chemical Class	Alkyl-substituted cyclic ketone	N/A
Physical Hazard	Flammable Liquid	US DOT: UN 2245, Hazard Class 3 [1]
Health Hazard	Skin and Eye Irritant	GHS: H226, H315, H319 [2]
US EPA Waste Code	Ignitable Waste	RCRA: D001 [1]
Disposal Method	High-Temperature Incineration	EPA Compliant Destruction [3]

Table 2: Physicochemical Hazard Extrapolation

Property	Cyclopentanone (Base)	3-Ethyl-3-methylcyclopentanone	Operational Implication
Flash Point	~26°C (79°F)	>30°C (Estimated)	Remains a Class 3 Flammable Liquid; requires grounded transfer equipment.
Vapor Pressure	11.4 mmHg at 25°C	Lower than base scaffold	Slower evaporation rate, but explosive vapors will still accumulate in unventilated spaces.
Lipophilicity (LogP)	0.7	>2.0 (Estimated)	Higher affinity for organic phases; requires hydrophobic, non-polar absorbents for spill mitigation.

Mechanistic Hazard Analysis

Understanding why a chemical is dangerous dictates how we dispose of it.

• Ignitability (D001): The hydrocarbon framework of 3-ethyl-3-methylcyclopentanone makes it highly combustible. Its vapors are heavier than air and can travel along the ground to ignition sources, causing a flashback [2].

• Chemical Incompatibility: The ketone moiety acts as a hydrogen bond acceptor and can undergo violent, exothermic aldol condensation reactions if inadvertently mixed with strong bases. Furthermore, mixing with strong oxidizers (e.g., nitric acid, peroxides) can lead to explosive oxidation [2].

• Environmental Mobility: Cyclic ketones possess moderate water solubility. If poured down the drain, they bypass standard municipal water filtration, leading to severe aquatic toxicity and groundwater contamination [3].

Disposal & Segregation Workflow

The following logic tree dictates the immediate operational decisions required when a waste stream containing 3-ethyl-3-methylcyclopentanone is generated.

Decision workflow for the safe segregation and disposal of 3-Ethyl-3-methylcyclopentanone.

Standard Operating Procedure: Waste Segregation & Disposal

This protocol is designed as a self-validating system. Do not proceed to the next phase without passing the validation checkpoint.

Phase 1: Waste Characterization and Segregation

• Action: Isolate 3-ethyl-3-methylcyclopentanone waste from incompatible chemical streams, strictly avoiding strong oxidizing agents, strong reducing agents, and strong bases.

• Causality: Preventing inadvertent admixture eliminates the risk of exothermic degradation or pressurization within the waste container [2].

• Validation Checkpoint: Review the Satellite Accumulation Area (SAA) chemical log to ensure no oxidizers (e.g., hydrogen peroxide, permanganates) are stored within the same secondary containment tray.

Phase 2: Containerization

• Action: Collect the liquid waste in dedicated, leak-proof High-Density Polyethylene (HDPE) or Polytetrafluoroethylene (PTFE) containers.

• Causality: Alkyl-substituted ketones are aggressive organic solvents. They will rapidly dissolve or plasticize standard laboratory plastics like polystyrene or unplasticized PVC, leading to catastrophic container failure and secondary spills [3].

• Validation Checkpoint: After sealing the waste, invert the container for 10 seconds over a chemical spill tray. Visually confirm the absence of micro-leaks around the cap thread, and ensure no solvent odor is detectable.

Phase 3: Regulatory Labeling

• Action: Affix a standardized hazardous waste label detailing the full chemical name ("3-Ethyl-3-methylcyclopentanone"), the primary hazard ("Flammable Liquid"), and the EPA Waste Code ("D001").

• Causality: Accurate, unabbreviated labeling prevents dangerous downstream mixing by waste management personnel and ensures strict compliance with 40 CFR 261.3 [1].

• Validation Checkpoint: Ensure the label is chemically resistant and that the date of first waste accumulation is clearly marked.

Phase 4: Final Disposal via Incineration

• Action: Transfer the waste to a licensed hazardous waste management facility for high-temperature incineration. Do NOT attempt laboratory-scale chemical neutralization, evaporation in a fume hood, or drain disposal.

• Causality: High-temperature incineration is the only method that ensures the complete thermal oxidation of the hydrocarbon ring into harmless carbon dioxide and water vapor, permanently removing the ecological hazard [1].

Emergency Spill Mitigation Protocol

In the event of a primary container failure, execute the following validated recovery steps:

• Source Isolation: Immediately extinguish all open flames, deactivate hot plates, and unplug nearby non-grounded electrical equipment.

  • Causality: Removing ignition sources prevents the heavier-than-air vapors from flashing back to the spill origin [2].

• Vapor Suppression & Containment: Apply a commercial vapor-suppressing foam or cover the spill entirely with an inert, non-combustible absorbent (e.g., diatomaceous earth, dry sand). Do NOT use combustible materials like paper towels or sawdust.

  • Causality: Combustible absorbents act as wicks, drastically increasing the surface area for evaporation and creating a highly flammable solid waste hazard [3].

• Mechanical Collection: Use non-sparking beryllium-copper or specialized plastic tools to sweep the saturated absorbent into an HDPE hazardous waste bucket.

  • Validation Checkpoint: Before removing respiratory PPE, verify that the ambient vapor concentration in the spill zone is below the Lower Explosive Limit (LEL) using a calibrated Photoionization Detector (PID).

References

Personal protective equipment for handling 3-Ethyl-3-methylcyclopentanone

Comprehensive Safety and Handling Guide for 3-Ethyl-3-methylcyclopentanone (CAS 7430-49-1)

Introduction 3-Ethyl-3-methylcyclopentanone (CAS 7430-49-1) is a specialized alkyl-substituted ketone utilized extensively as a synthesis intermediate in organic chemistry and as a candidate in biological activity research, particularly for its potential antibacterial properties[1]. For drug development professionals and formulation scientists, handling this volatile compound requires strict adherence to specialized safety protocols. This guide provides a self-validating, step-by-step framework for Personal Protective Equipment (PPE) selection, operational handling, and disposal, grounded in the physicochemical realities of ketone reactivity.

Part 1: Physicochemical Profile & Hazard Causality

To design an effective safety protocol, we must first understand the "why" behind the hazards. As a ketone, 3-Ethyl-3-methylcyclopentanone features an electrophilic carbonyl carbon highly susceptible to nucleophilic attack, while its ethyl and methyl substituents increase its lipophilicity[1]. This lipophilic nature allows the chemical to easily penetrate standard porous barriers and defat human skin upon contact.

Because specific hazard data for rare substituted cyclopentanones can be sparse, safety protocols must default to the baseline hazards of its structural analog, cyclopentanone, adjusted for its higher molecular weight (126.20 g/mol )[1]. The compound is classified as a Category 3 Flammable Liquid, a Category 2 Skin Irritant, and a Category 2A Serious Eye Irritant[2].

Table 1: Quantitative Data and Hazard Causality Summary

Property / Hazard	Value / Classification	Causality & Safety Implication
Molecular Formula	C8H14O	Alkyl-substituted ketone; highly lipophilic, penetrates human stratum corneum easily[1].
Molecular Weight	126.20 g/mol	Generates vapors heavier than air; vapors can accumulate in low-lying areas or sinks[1].
Flammability	Category 3 (Flammable)	Vapor/air mixtures may explode. Requires grounding/bonding and non-sparking tools[2].
Skin Irritation	Category 2	Rapidly defats skin; necessitates chemically resistant elastomer barriers[2].
Eye Irritation	Category 2A	Severe mucosal irritant; mandates splash goggles over standard safety glasses[2].

Part 2: Personal Protective Equipment (PPE) Matrix

Do not rely on standard laboratory PPE when handling concentrated ketones. The following matrix is engineered specifically for 3-Ethyl-3-methylcyclopentanone to ensure maximum operational safety.

• Hand Protection (Critical Insight):

  • The Science: Standard nitrile or latex gloves provide virtually zero protection against ketones. Ketones act as powerful solvents that rapidly permeate and degrade nitrile polymers, often breaking through in under 10 minutes[3].

  • The Protocol: You must use Butyl rubber gloves (thickness ≥14 mil) for direct handling. Butyl rubber is a synthetic elastomer that provides excellent chemical resistance against esters and ketones, offering breakthrough times exceeding 4 to 8 hours[4]. If fine dexterity is required, wear a thin butyl glove over a lightweight cotton liner.

• Eye & Face Protection:

  • The Protocol: Wear tightly fitting chemical splash goggles (ANSI Z87.1 or EN 166 compliant). If transferring volumes greater than 500 mL or working with pressurized Schlenk lines, a full-face shield must be worn over the goggles.

  • The Science: The compound's volatility means vapors can easily bypass the gaps in standard safety glasses, leading to severe ocular irritation (H319)[2].

• Body Protection:

  • The Protocol: A Flame-Resistant (FR) lab coat (e.g., Nomex) with tightly knit cuffs. Closed-toe, non-porous footwear (leather or synthetic, not woven mesh) is mandatory.

• Respiratory Protection:

  • The Protocol: All open handling must occur inside a certified chemical fume hood. If a spill occurs outside the hood, a NIOSH-approved half-face respirator equipped with Organic Vapor (OV) cartridges is required for cleanup.

Part 3: Operational Workflow & Handling Protocol

Every protocol must be a self-validating system. Follow this methodology to ensure the safe transfer and reaction setup of 3-Ethyl-3-methylcyclopentanone.

Step-by-Step Methodology:

• Pre-Operation Verification: Before opening the reagent bottle, verify that the fume hood face velocity is between 80–100 feet per minute (fpm). Visually inspect the hood to ensure all ignition sources (hot plates, open flames, ungrounded electronics) are removed or powered down.

• Environmental Control: Secure the receiving flask. Purge the vessel with an inert gas (Argon or Nitrogen) for 5 minutes. This displaces ambient oxygen, mitigating flash fire risks and preventing unwanted oxidation of the ketone[1].

• Syringe Transfer Mechanics: Use only glass syringes with Polytetrafluoroethylene (PTFE) plungers, or stainless steel cannulas. Do not use plastic syringes with rubber plungers. The ketone will rapidly swell the rubber, causing the plunger to seize or leak hazardous material onto your hands.

• Grounding and Bonding: If transferring from a bulk metal container (>4 Liters), attach grounding cables from the source container to the receiving vessel to dissipate static electricity.

• Decontamination: After transfer, wipe down the exterior of the reagent bottle and syringes with a compatible, less toxic solvent (e.g., ethanol or isopropanol). Dispose of the contaminated wipes immediately in a designated, fire-safe hazardous waste bin.

Fig 1: Step-by-step operational workflow for handling 3-Ethyl-3-methylcyclopentanone.

Part 4: Emergency Response & Disposal Plan

In the event of a system failure, immediate and calculated action is required to prevent escalation.

Spill Management Protocol:

• Evacuate & Isolate: Immediately alert personnel and evacuate the immediate vicinity. Maximize fume hood ventilation.

• Eliminate Ignition Sources: Shut off all nearby electrical equipment and heating mantles.

• Containment: Do NOT use combustible materials like sawdust. Cover the spill with an inert, non-combustible absorbent such as dry sand, earth, or vermiculite[2].

• Collection: Use non-sparking tools (e.g., brass or plastic dustpans) to sweep up the absorbed mixture. Place the waste into a grounded, sealable container.

Fig 2: Emergency spill response and hazard mitigation pathway for volatile ketones.

Chemical Waste Disposal:

• Segregation: Collect all 3-Ethyl-3-methylcyclopentanone waste in a clearly labeled "Non-Halogenated Flammable Organic Waste" container.

• Incompatibilities: Never mix ketone waste with strong oxidizing agents (e.g., nitric acid, hydrogen peroxide, permanganates) or strong bases. Mixing can trigger violent exothermic reactions or auto-ignition[2].

• Final Destruction: Dispose of surplus and non-recyclable solutions via a licensed hazardous waste disposal company. The preferred method of destruction is incineration in a chemical incinerator equipped with an afterburner and scrubber[2].

References

• [1] Title: Buy 3-Ethyl-3-methylcyclopentanone (EVT-8622621) | Source: EvitaChem | 1

• [2] Title: Safety Data Sheet: Cyclopentanone ≥99,5 %, ULSI Grade | Source: Carl ROTH | 2

• [4] Title: Hand Protection Chemical Resistance Guide | Source: San Francisco State University (SFSU) | 4

• [3] Title: OSHA Glove Selection Chart | Source: Florida State University (FSU) | 3

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• 2. carlroth.com [carlroth.com]
• 3. safety.fsu.edu [safety.fsu.edu]
• 4. ehs.sfsu.edu [ehs.sfsu.edu]